Technical Documentation Center

5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid
  • CAS: 62404-05-1

Core Science & Biosynthesis

Foundational

Synthesis of 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic Acid: A Chemoselective Cross-Coupling Strategy

Introduction & Strategic Overview The compound 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid (CAS No. 62404-05-1) is a highly valued bifunctional building block in medicinal chemistry and materials science ().

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Strategic Overview

The compound 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid (CAS No. 62404-05-1) is a highly valued bifunctional building block in medicinal chemistry and materials science (). Its structural architecture—a thiophene core decorated with a carboxylic acid, a methyl group, and a halogenated biaryl axis—makes it an ideal precursor for iterative functionalization.

The primary synthetic challenge in constructing this molecule lies in the chemoselective formation of the biaryl bond . Coupling a thiophene derivative with a phenyl ring that already contains a bromine atom risks unwanted oligomerization or bis-coupling if the transition-metal catalyst cannot distinguish between the reactive sites. To solve this, we must engineer a self-validating protocol that exploits the fundamental thermodynamic differences in halogen bond dissociation energies.

Retrosynthetic Analysis & The Chemoselectivity Principle

A naive approach might attempt the Suzuki-Miyaura coupling of 5-bromo-4-methylthiophene-2-carboxylate with (4-bromophenyl)boronic acid. However, this would yield a statistical mixture of products due to competing oxidative additions at both C–Br bonds.

As a Senior Application Scientist, the logical circumvention is to utilize 5-iodo-4-methylthiophene-2-carboxylate as the electrophile. The chemoselectivity of the Suzuki-Miyaura reaction is strictly governed by the bond dissociation energy (BDE) of the carbon-halogen bond (1)[1]. Because the C(sp2)–I bond is significantly weaker than the C(sp2)–Br bond, Palladium(0) will undergo oxidative addition at the iodinated site at a rate several orders of magnitude faster than at the brominated site, leaving the 4-bromophenyl handle completely intact for downstream applications (2)[2].

Table 1: Halogen Reactivity Metrics in Palladium-Catalyzed Cross-Coupling

Bond TypeBond Dissociation Energy (kcal/mol)Relative Oxidative Addition RateChemoselectivity Role
C(sp2)–I 67.2> 10⁴Primary reaction site (Exclusive coupling)
C(sp2)–Br 82.61Retained for downstream functionalization
C(sp2)–Cl ~96.0< 10⁻²Unreactive under standard mild conditions

Data supporting the BDE values and relative rates are derived from foundational organometallic studies on tetrameric palladium intermediates (1)[1].

Experimental Workflows & Protocols

The synthesis is executed in four distinct, highly optimized stages. Every reagent choice is dictated by the need to prevent side reactions and maximize the purity of the isolated intermediates.

Step 1: Esterification of the Thiophene Core

Causality: Free carboxylic acids can coordinate to palladium, forming off-cycle palladacycles that poison the catalyst. They can also direct unwanted ortho-metalation. Masking the acid as a methyl ester is a mandatory first step.

  • Dissolve 4-methylthiophene-2-carboxylic acid (1.0 equiv) in anhydrous methanol (0.5 M).

  • Add concentrated H₂SO₄ (0.05 equiv) dropwise.

  • Reflux at 65 °C for 12 hours.

  • Concentrate under reduced pressure, dilute with EtOAc, wash with saturated NaHCO₃ to remove unreacted acid, dry over Na₂SO₄, and concentrate to yield methyl 4-methylthiophene-2-carboxylate .

Step 2: Regioselective Iodination

Causality: The 5-position of the thiophene ring is highly activated by the electron-donating effect of the sulfur atom. N-Iodosuccinimide (NIS) is chosen over elemental iodine (I₂) because NIS provides a controlled, mild release of electrophilic iodine, preventing the oxidative degradation of the electron-rich thiophene core.

  • Dissolve the methyl ester (1.0 equiv) in glacial acetic acid (0.3 M).

  • Add NIS (1.1 equiv) in portions while protecting the flask from direct light.

  • Heat to 50 °C and stir for 4 hours.

  • Quench with 10% aqueous Na₂S₂O₃ to destroy unreacted NIS. Extract with DCM, wash with brine, dry, and purify via a short silica plug to yield methyl 5-iodo-4-methylthiophene-2-carboxylate .

Step 3: Chemoselective Suzuki-Miyaura Coupling

Causality: Pd(dppf)Cl₂ is the optimal catalyst here. The large bite angle of the bidentate dppf ligand accelerates reductive elimination, minimizing the lifetime of the Pd(II) intermediate and thereby suppressing dehalogenation or homocoupling of the boronic acid (3)[3].

  • In a Schlenk flask, combine the iodo-thiophene (1.0 equiv), (4-bromophenyl)boronic acid (1.1 equiv), K₂CO₃ (2.0 equiv), and Pd(dppf)Cl₂ (0.05 equiv).

  • Add a thoroughly degassed mixture of Toluene/H₂O (4:1 v/v, 0.2 M). Note: Argon sparging is critical to prevent O₂-promoted homocoupling.

  • Heat at 80 °C under argon for 6 hours.

  • Cool to room temperature, filter through Celite, extract with EtOAc, concentrate, and purify via flash chromatography to yield methyl 5-(4-bromophenyl)-4-methylthiophene-2-carboxylate .

Step 4: Saponification

Causality: Mild hydrolysis using LiOH prevents cleavage of the biaryl axis or nucleophilic aromatic substitution of the bromide. Acidification directly precipitates the highly pure target compound.

  • Dissolve the coupled ester (1.0 equiv) in THF/H₂O (1:1 v/v, 0.2 M).

  • Add LiOH·H₂O (3.0 equiv) and stir at room temperature for 4 hours.

  • Remove THF under reduced pressure. Acidify the aqueous layer with 1M HCl to pH ~2.

  • Collect the resulting precipitate by vacuum filtration, wash with cold water, and dry under high vacuum to afford 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid .

Workflow A 1. 4-Methylthiophene-2-carboxylic acid B Esterification (MeOH, H2SO4, Reflux) A->B C 2. Methyl 4-methylthiophene-2-carboxylate B->C D Regioselective Iodination (NIS, AcOH, 50°C) C->D E 3. Methyl 5-iodo-4-methylthiophene-2-carboxylate D->E F Chemoselective Suzuki Coupling (4-Br-Ph-B(OH)2, Pd(dppf)Cl2, 80°C) E->F G 4. Methyl 5-(4-bromophenyl)-4-methylthiophene-2-carboxylate F->G H Saponification (LiOH, THF/H2O, then HCl) G->H I 5. 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid H->I

Fig 1: Four-step synthetic workflow for 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid.

Mechanistic Insights: The Catalytic Cycle

The elegance of this synthesis is rooted in the catalytic cycle. The Pd(0) active species selectively inserts into the C–I bond of the thiophene due to its lower activation barrier (67.2 kcal/mol). The resulting Pd(II) aryl iodide complex undergoes rapid transmetalation with the boronic acid. Because the C–Br bond on the boronic acid requires significantly more energy (82.6 kcal/mol) to undergo oxidative addition, it acts merely as a spectator group throughout the cycle.

CatalyticCycle Pd0 Pd(0) Catalyst Active Species OxAdd Oxidative Addition (Fast at C-I bond, BDE ~67 kcal/mol) Leaves C-Br intact Pd0->OxAdd PdII Pd(II) Aryl Iodide Complex OxAdd->PdII TransMet Transmetalation with (4-bromophenyl)boronic acid PdII->TransMet PdII_Biaryl Pd(II) Biaryl Complex TransMet->PdII_Biaryl RedElim Reductive Elimination (Product Release) PdII_Biaryl->RedElim RedElim->Pd0 Product Coupled Biaryl Product (Retained C-Br) RedElim->Product

Fig 2: Chemoselective Suzuki-Miyaura catalytic cycle exploiting C-I vs C-Br bond dissociation.

Summary of Quantitative Data

To ensure reproducibility across different laboratory scales, the critical reaction parameters and expected isolated yields are summarized below.

Table 2: Summary of Quantitative Reaction Parameters

StepReactionReagents & CatalystTemp (°C)Time (h)Expected Yield (%)
1 EsterificationMeOH, H₂SO₄ (cat.)65 (Reflux)1295
2 IodinationNIS, AcOH50488
3 Suzuki CouplingPd(dppf)Cl₂, K₂CO₃, Toluene/H₂O80682
4 SaponificationLiOH·H₂O, THF/H₂O, then HCl25496

References

  • Source: sigmaaldrich.
  • Title: Large-Scale Applications of Transition Metal-Catalyzed Couplings for the Synthesis of Pharmaceuticals Source: Chemical Reviews - ACS Publications URL
  • Title: Activator-Promoted Aryl Halide-Dependent Chemoselective Buchwald–Hartwig and Suzuki–Miyaura Type Cross-Coupling Reactions Source: Organic Letters - ACS Publications URL
  • Title: Tetrameric Aryl Palladium Bromide Intermediates Leading to Facile Transmetalation in Suzuki–Miyaura Cross-Couplings Source: ChemRxiv URL

Sources

Exploratory

Comprehensive Physicochemical Profiling of 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid

Executive Summary In modern drug discovery and advanced materials science, the precise characterization of building blocks is non-negotiable. 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid (CAS: 62404-05-1)[1] is...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery and advanced materials science, the precise characterization of building blocks is non-negotiable. 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid (CAS: 62404-05-1)[1] is a highly functionalized thiophene derivative that serves as a critical intermediate. This whitepaper provides an in-depth technical breakdown of its physical properties, structural architecture, and the self-validating experimental methodologies required to accurately profile it for downstream applications.

Structural Architecture and Predictive Properties

The physicochemical behavior of this compound is governed by the interplay of its four distinct structural motifs. The thiophene core acts as a rigid, bioisosteric scaffold that alters the electron density compared to a standard phenyl ring. The presence of the 4-methyl group introduces steric hindrance, forcing the adjacent 5-(4-bromophenyl) group out of coplanarity and tuning the molecule's dihedral angle.

The 4-bromophenyl substituent significantly drives up the lipophilicity (LogP) of the molecule while introducing the potential for highly directional halogen bonding with biological targets. Finally, the carboxylic acid at the 2-position serves as the primary ionizable center, dictating the molecule's pH-dependent solubility and absorption profile.

SPR Core 5-(4-Bromophenyl)-4-methylthiophene- 2-carboxylic acid T_ring Thiophene Ring (Rigid Scaffold) Core->T_ring COOH Carboxylic Acid (pKa ~3.8, H-Bonding) Core->COOH Br_Ph 4-Bromophenyl (High LogP, Halogen Bond) Core->Br_Ph Me 4-Methyl Group (Steric Tuning) Core->Me

Structure-Property Relationship mapping of the compound's functional groups.

Quantitative Physical Properties Summary

The following table synthesizes the known and computationally predicted physicochemical data for the compound.

PropertyValueReference / Source
IUPAC Name 5-(4-bromophenyl)-4-methylthiophene-2-carboxylic acidStandard Nomenclature
CAS Number 62404-05-1
Molecular Formula C12H9BrO2S
Molecular Weight 297.17 g/mol [2]
PubChem CID 7009673[2]
MDL Number MFCD01830265[2]
Predicted pKa ~3.8 – 4.2Computational Estimation
Predicted LogP ~4.1 – 4.5Computational Estimation

Experimental Methodologies for Physicochemical Validation

To transition from computational predictions to empirical certainty, rigorous laboratory protocols must be employed. The following methodologies are designed as self-validating systems , ensuring that experimental artifacts are mathematically or mechanically isolated from true physicochemical data.

Workflow A Compound Procurement CAS: 62404-05-1 B Thermal Analysis (DSC & TGA) A->B C Lipophilicity Profiling (Shake-Flask LogP) A->C D pKa Determination (Potentiometry) A->D E ADME Integration & Drug Design B->E C->E D->E

Workflow for physicochemical characterization and ADME integration.

Lipophilicity (LogP) Assessment via Shake-Flask

The determination of the partition coefficient is executed adhering to standards such as.

  • Step 1: Solvent Saturation. Stir n -octanol and aqueous buffer (pH 1.0, to ensure the carboxylic acid is fully unionized) together for 24 hours at 25°C.

    • Causality: The phases must be mutually pre-saturated. If pure solvents are used, they will partition into each other during the assay, altering phase volumes and artificially skewing the solute's concentration gradient.

  • Step 2: Equilibration. Dissolve the compound in the octanol phase, combine with the aqueous phase in a glass vial, and agitate at a constant temperature for 24 hours.

  • Step 3: Phase Separation. Centrifuge the mixture at 3000 RPM for 15 minutes.

    • Causality: Centrifugation acts as a self-validating step to collapse micro-emulsions. Without it, octanol droplets suspended in the aqueous phase will cause an artificial overestimation of aqueous solubility via HPLC-UV detection.

  • Step 4: Quantification. Analyze both phases via HPLC-UV to calculate the LogP.

Acid Dissociation Constant (pKa) via Co-solvent Potentiometry

Because the unionized form of this brominated thiophene is highly lipophilic, it will precipitate in pure water, invalidating standard pH readings. We employ a co-solvent extrapolation method aligned with .

  • Step 1: Co-solvent Preparation. Prepare mixtures of Methanol/Water at 30%, 40%, and 50% (v/v).

  • Step 2: Titration. Dissolve 2 mg of the compound in each co-solvent mixture and titrate with standardized 0.1 M NaOH under an argon atmosphere.

    • Causality: Argon prevents atmospheric CO2​ from dissolving into the basic titrant to form carbonic acid, which would otherwise introduce a secondary buffering artifact.

  • Step 3: Yasuda-Shedlovsky Extrapolation. Plot the apparent pKa (psKa) against the dielectric constant of the co-solvent mixtures and extrapolate to 0% organic modifier.

    • Causality: This creates a self-validating mathematical system. Any deviation from linearity in the Yasuda-Shedlovsky plot immediately flags precipitation or micelle formation, ensuring only true thermodynamic pKa values are reported.

Thermal Characterization via Differential Scanning Calorimetry (DSC)
  • Step 1: Sample Preparation. Accurately weigh 1–3 mg of the compound into a hermetically sealed aluminum pan.

  • Step 2: Purging. Purge the furnace with dry nitrogen gas at a flow rate of 50 mL/min.

    • Causality: The nitrogen purge is critical to displace oxygen. At elevated temperatures, the electron-rich thiophene ring is susceptible to oxidative degradation. Without nitrogen, oxidation manifests as an exothermic artifact that obscures or alters the true melting endotherm.

  • Step 3: Heating Ramp. Apply a linear heating rate of 10°C/min and record the heat flow to determine the onset of melting ( Tm​ ) and the enthalpy of fusion ( ΔHf​ ).

Mechanistic Impact on Drug Design

Understanding the physical properties of 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid is paramount for its integration into active pharmaceutical ingredients (APIs). The predicted pKa of ~3.8-4.2 dictates that in physiological conditions (pH 7.4), the molecule will exist almost entirely in its ionized (carboxylate) form. This ionization is crucial for forming electrostatic salt bridges with basic amino acid residues (like Arginine or Lysine) in target protein binding pockets.

Conversely, the high LogP driven by the 4-bromophenyl group ensures that the unionized fraction maintains excellent membrane permeability. Furthermore, the bromine atom acts as a heavy halogen, capable of forming highly specific "halogen bonds"—where the electron-deficient σ -hole of the bromine interacts with Lewis bases (such as backbone carbonyls) in a biological target. This precise balance of a lipophilic tail and a polar, ionizable headgroup makes this compound an exceptional candidate for structure-based drug design.

References

  • Hairui Chemical. "5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid Product Specifications." Hairui Chemical. URL: [Link]

  • OECD iLibrary. "Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method." OECD Guidelines for the Testing of Chemicals. URL:[Link]

  • IUPAC. "Glossary of Terms Used in Physical Organic Chemistry - pKa Determination." International Union of Pure and Applied Chemistry. URL: [Link]

Sources

Foundational

An In-depth Technical Guide to 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid

The initial search for "5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid" yielded limited specific data, primarily from chemical supplier listings. To construct a comprehensive technical guide as requested, it is ne...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

The initial search for "5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid" yielded limited specific data, primarily from chemical supplier listings. To construct a comprehensive technical guide as requested, it is necessary to infer its properties, synthesis, and applications from related, well-documented compounds. The following guide is therefore a scientifically informed projection based on established principles of organic chemistry and the known characteristics of structurally similar molecules.

Introduction

5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid is a polysubstituted thiophene derivative. The thiophene ring system is a "privileged pharmacophore" in medicinal chemistry, meaning it is a common structural motif in successful drugs.[1][2] Thiophene-containing molecules are integral to numerous FDA-approved drugs and exhibit a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][3][4] The specific combination of a bromophenyl group, a methyl group, and a carboxylic acid on the thiophene scaffold suggests potential applications in drug discovery and materials science. The bromophenyl moiety, for instance, is often incorporated into bioactive molecules to enhance their activity.[5][6][7] This guide provides a comprehensive overview of the molecule's structure, a plausible synthetic route, predicted physicochemical properties, and potential applications, grounded in the established chemistry of related compounds.

Molecular Structure and Physicochemical Properties

The core of the molecule is a thiophene ring, a five-membered aromatic heterocycle containing a sulfur atom.[3] This ring is substituted at three positions:

  • C2-Position: A carboxylic acid group (-COOH), which imparts acidic properties and can participate in hydrogen bonding and salt formation.[8]

  • C4-Position: A methyl group (-CH3), which is a small, lipophilic group that can influence the molecule's conformation and binding to biological targets.[9]

  • C5-Position: A 4-bromophenyl group, a bulky, hydrophobic substituent where the bromine atom can act as a halogen bond donor and influence the electronic properties of the aromatic system.[5]

Predicted Physicochemical Properties

While experimental data for this specific molecule is scarce, we can predict its properties based on its constituent functional groups.

PropertyPredicted Value/CharacteristicRationale
Molecular Formula C12H9BrO2SBased on the chemical structure.[10]
Molecular Weight 297.17 g/mol Calculated from the molecular formula.[10]
Appearance White to off-white solidTypical for small aromatic carboxylic acids.[11]
Solubility Likely soluble in organic solvents like DMSO, DMF, and alcohols; sparingly soluble in water.The carboxylic acid group enhances polarity, but the bromophenyl and thiophene rings are largely nonpolar.
pKa Estimated around 3-4The carboxylic acid group is acidic. For comparison, the pKa of thiophene-2-carboxylic acid is approximately 3.5.[12]

Synthesis and Mechanistic Insights

A robust and versatile method for synthesizing polysubstituted thiophenes is the Gewald aminothiophene synthesis.[13][14] However, for the target molecule which is not an aminothiophene, a more tailored approach involving a Suzuki-Miyaura cross-coupling reaction would be highly effective.[15][16][17] This palladium-catalyzed reaction is a cornerstone of modern organic synthesis for its ability to form carbon-carbon bonds between aryl halides and boronic acids with high functional group tolerance.[16]

A plausible synthetic route would start from a pre-functionalized thiophene, such as methyl 4-methylthiophene-2-carboxylate.[18]

Proposed Synthetic Workflow

G A Methyl 4-methylthiophene- 2-carboxylate B Bromination (NBS) A->B Step 1 C Methyl 5-bromo-4- methylthiophene-2-carboxylate B->C D Suzuki Coupling (4-Bromophenylboronic acid, Pd catalyst) C->D Step 2 E Methyl 5-(4-bromophenyl)-4- methylthiophene-2-carboxylate D->E F Hydrolysis (e.g., LiOH) E->F Step 3 G 5-(4-Bromophenyl)-4- methylthiophene-2-carboxylic acid F->G

Caption: Proposed Suzuki-Miyaura coupling synthesis pathway.

Experimental Protocol: Suzuki-Miyaura Coupling Approach

This protocol is a generalized procedure and may require optimization for specific reaction conditions.

  • Bromination of the Thiophene Core:

    • Dissolve methyl 4-methylthiophene-2-carboxylate in a suitable solvent such as acetic acid.[12]

    • Slowly add N-Bromosuccinimide (NBS) to the solution at room temperature. The reaction is typically exothermic.[12]

    • Stir the mixture for 1-2 hours until the reaction is complete, monitoring by Thin Layer Chromatography (TLC).

    • Pour the reaction mixture into cold water to precipitate the product, methyl 5-bromo-4-methylthiophene-2-carboxylate.

    • Filter and purify the crude product, for example by recrystallization.

  • Suzuki-Miyaura Cross-Coupling:

    • In a dry Schlenk flask under an inert atmosphere (e.g., Argon), combine methyl 5-bromo-4-methylthiophene-2-carboxylate (1.0 mmol), 4-bromophenylboronic acid (1.2 mmol), a palladium catalyst such as Pd(PPh₃)₄ (5 mol%), and a base like potassium carbonate (2.0 mmol).[16][19]

    • Add an anhydrous solvent system, for example, a mixture of 1,4-dioxane and water.[15][19]

    • Heat the reaction mixture (typically 80-110 °C) and stir until the starting material is consumed, as monitored by TLC or GC-MS.[16]

    • After cooling, perform an aqueous workup, extracting the product into an organic solvent like ethyl acetate.

    • Purify the crude product by silica gel column chromatography to yield methyl 5-(4-bromophenyl)-4-methylthiophene-2-carboxylate.[16]

  • Hydrolysis of the Ester:

    • Dissolve the purified ester from the previous step in a mixture of tetrahydrofuran (THF) and water.

    • Add a base such as lithium hydroxide (LiOH) and stir the mixture at room temperature until the ester is fully hydrolyzed.

    • Acidify the reaction mixture with a dilute acid (e.g., 1M HCl) to precipitate the final product, 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid.

    • Collect the solid by filtration, wash with water, and dry under vacuum.

Structural Elucidation and Characterization

The identity and purity of the synthesized compound would be confirmed using standard analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would confirm the connectivity of protons and carbons, showing characteristic shifts for the thiophene, phenyl, methyl, and carboxylic acid groups.

  • Mass Spectrometry (MS): This would confirm the molecular weight of the compound (297.17 g/mol ) and provide information about its isotopic pattern due to the presence of bromine.

  • Infrared (IR) Spectroscopy: IR spectroscopy would show characteristic absorption bands for the O-H stretch of the carboxylic acid (broad, ~3000 cm⁻¹), the C=O stretch (~1680 cm⁻¹), and C-Br stretch.[12]

Potential Applications in Research and Drug Development

Thiophene derivatives are of significant interest in medicinal chemistry due to their wide range of pharmacological activities.[2][3][20] The structural motifs present in 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid suggest several potential areas of application.

As an Anticancer Agent

Many thiophene-based compounds have demonstrated potent anticancer activity.[4][21] The bromophenyl group, in particular, has been associated with enhanced cytotoxicity in some series of compounds.[7][21] This molecule could be investigated for its ability to inhibit cancer cell proliferation, potentially by targeting specific kinases or other enzymes involved in cancer signaling pathways.

As an Antimicrobial Agent

The thiophene nucleus is a core component of various antimicrobial agents.[3][4][22] The presence of the bromophenyl group could enhance antibacterial or antifungal activity.[5][23] Research has shown that similar brominated heterocyclic compounds can be effective against a range of pathogens, including drug-resistant strains.[23][24]

In Materials Science

Thiophene-containing molecules are also used in the development of organic electronics due to their favorable electronic properties.[2] While the current molecule is not a polymer, it could serve as a building block for more complex materials with potential applications in organic light-emitting diodes (OLEDs) or organic field-effect transistors (OFETs).

Logical Pathway for Biological Screening

G A 5-(4-Bromophenyl)-4-methylthiophene- 2-carboxylic acid B Primary Screening A->B C Anticancer Assays (e.g., MTT, Cell Viability) B->C D Antimicrobial Assays (e.g., MIC Determination) B->D E Hit Identification C->E D->E F Lead Optimization (Structure-Activity Relationship Studies) E->F G In Vivo Studies F->G

Caption: A logical workflow for evaluating biological activity.

Conclusion

While direct experimental data on 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid is limited, its molecular structure, built upon the versatile thiophene scaffold, suggests a compound of significant interest for further research. By leveraging established synthetic methodologies like the Suzuki-Miyaura coupling, this molecule can be efficiently prepared. Its combination of a carboxylic acid, a methyl group, and a bromophenyl substituent makes it a promising candidate for screening in anticancer and antimicrobial drug discovery programs, as well as a potential building block in materials science. Further investigation is warranted to fully elucidate its physicochemical properties and explore its potential applications.

References

  • Gewald reaction - Wikipedia. Available from: [Link]

  • Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - RSC Publishing. Available from: [Link]

  • Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes - Semantic Scholar. Available from: [Link]

  • First Synthesis of 3-Acetyl-2-aminothiophenes Using the Gewald Reaction - MDPI. Available from: [Link]

  • Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate), a Conjugate Acid–Base Pair. Available from: [Link]

  • The Significance of Thiophene in Medicine: A Systematic Review of the Literature. Available from: [Link]

  • Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Available from: [Link]

  • Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC. Available from: [Link]

  • Medicinal chemistry-based perspective on thiophene and its derivatives: Exploring the structural insights to discover plausible druggable leads - ResearchGate. Available from: [Link]

  • Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules - PMC. Available from: [Link]

  • Arylation of halogenated thiophene carboxylate via Suzuki–Miyaura reaction: Anti-bacterial study against clinically isolated extensively drug resistant Escherichia coli sequence type 405 and computational investigation. Available from: [Link]

  • 5-(4-BROMO-PHENYL)-4-METHYL-THIOPHENE-2-CARBOXYLIC ACID - NextSDS. Available from: [Link]

  • Facile Synthesis of 5-Aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides via Suzuki Cross-Coupling Reactions, Their Electronic and Nonlinear Optical Properties through DFT Calculations - MDPI. Available from: [Link]

  • Microwave-Assisted Synthesis of 2-Aryl and 2,5-Diarylthiophene Derivatives via Suzuki-Miyaura Cross-Coupling Using Novel Palladium Complex as a Catalyst - Taylor & Francis. Available from: [Link]

  • 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile - PMC. Available from: [Link]

  • synthesis and biological activity of brominated phenols with lactamomethyl moieties -natural compounds analogues - ResearchGate. Available from: [Link]

  • Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide | ACS Omega - ACS Publications. Available from: [Link]

  • 4-Methylthiophene-2-carboxylic acid | C6H6O2S | CID 2794584 - PubChem. Available from: [Link]

  • Synthesis and characterization of novel substituted thiophene derivatives and discovery of their carbonic anhydrase and acetylcholinesterase inhibition effects - PubMed. Available from: [Link]

  • Methyl 4-methylthiophene-2-carboxylate | C7H8O2S | CID 2777593 - PubChem. Available from: [Link]

  • Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation - MDPI. Available from: [Link]

  • The Importance of Heterocycles in Drug Discovery: From Biological Activity to Pharmaceutical Applications - International Journal of Scientific Research & Technology. Available from: [Link]

  • Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach - PMC. Available from: [Link]

  • 4-methylthiophene-2-carboxylic acid - C6H6O2S | CSSB00000036639 - Chemspace. Available from: [Link]

  • 4-methylthiophene-2-carboxylic acid (C6H6O2S) - PubChemLite. Available from: [Link]

  • NEW DERIVATIVES OF 2-THIOPHENE CARBOXYLIC ACID: SYNTHESIS, STRUCTURE AND ANTIMICROBIAL STUDIES - Farmacia Journal. Available from: [Link]

  • Thiophene-2-carboxylic acid - Wikipedia. Available from: [Link]

  • Synthesis and Characterization of the Novel Thiophene Derivatives - ResearchGate. Available from: [Link]

  • Synthesis of 2-Ethylhexyl 5-Bromothiophene-2-Carboxylates; Antibacterial Activities against Salmonella Typhi, Validation via Docking Studies, Pharmacokinetics, and Structural Features Determination through DFT - PMC. Available from: [Link]

  • Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides - Beilstein Journals. Available from: [Link]

  • 5-(4-bromophenyl)-4-methylthiophene-2-carboxylic acid-62404-05-1 - Thoreauchem. Available from: [Link]

Sources

Exploratory

An In-depth Technical Guide to the Key Intermediates in the Synthesis of 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the synthetic pathways and key intermediates involved in the preparation of 5-(4-Bromophe...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthetic pathways and key intermediates involved in the preparation of 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid, a substituted thiophene derivative of interest in medicinal chemistry and materials science. The guide will focus on a strategic combination of the Gewald aminothiophene synthesis and subsequent functional group transformations, including the Suzuki-Miyaura cross-coupling reaction. Detailed experimental protocols, mechanistic insights, and data presentation are provided to enable researchers to understand and implement the synthesis of this important molecule.

Introduction: The Significance of Substituted Thiophenes

Thiophene and its derivatives are a class of heterocyclic compounds that are integral to the development of a wide range of pharmaceuticals and functional materials. The thiophene ring is considered a "bioisostere" of the benzene ring, meaning it can often substitute for a benzene ring in a drug molecule without significantly altering its biological activity. This has made thiophene-containing compounds a major focus of drug discovery efforts. The target molecule, 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid, possesses several key features that make it a valuable building block: a carboxylic acid group for further derivatization, a methyl group that can influence steric and electronic properties, and a bromophenyl moiety that can participate in cross-coupling reactions to build more complex molecular architectures.[1]

Strategic Synthesis Overview: A Two-Pronged Approach

The synthesis of 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid can be strategically approached through two primary routes, each with its own set of key intermediates. This guide will focus on a robust and versatile pathway that begins with the construction of the thiophene ring via the Gewald reaction, followed by the introduction of the aryl substituent through a Suzuki-Miyaura cross-coupling.

The overall synthetic strategy is depicted below:

Synthetic_Pathway A Ethyl 2-cyano-3-methylbut-2-enoate B Ethyl 2-amino-4-methylthiophene-3-carboxylate A->B Gewald Reaction C Ethyl 2-amino-5-bromo-4-methylthiophene-3-carboxylate B->C Bromination D Ethyl 5-bromo-4-methylthiophene-2-carboxylate C->D Diazotization/ Deamination E Ethyl 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylate D->E Suzuki Coupling F 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid E->F Hydrolysis Gewald_Mechanism R1 Butan-2-one + Ethyl Cyanoacetate Int1 Ethyl 2-cyano-3-methylpent-2-enoate (Knoevenagel Adduct) R1->Int1 Base (e.g., Morpholine) Int2 Thiolate Intermediate Int1->Int2 + Elemental Sulfur Product Ethyl 2-amino-4-methylthiophene-3-carboxylate Int2->Product Cyclization & Tautomerization

Caption: Simplified mechanism of the Gewald reaction.

Experimental Protocol: Synthesis of Ethyl 2-amino-4-methylthiophene-3-carboxylate
Reagent/SolventMolar Mass ( g/mol )AmountMoles
Butan-2-one72.117.21 g0.10
Ethyl cyanoacetate113.1211.31 g0.10
Elemental Sulfur32.063.21 g0.10
Morpholine87.128.71 g0.10
Ethanol46.0750 mL-

Procedure:

  • To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add ethanol (50 mL), butan-2-one (7.21 g, 0.10 mol), ethyl cyanoacetate (11.31 g, 0.10 mol), and elemental sulfur (3.21 g, 0.10 mol).

  • Add morpholine (8.71 g, 0.10 mol) dropwise to the stirred mixture.

  • Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature.

  • Pour the mixture into ice-cold water (200 mL) with vigorous stirring.

  • The precipitated solid is collected by vacuum filtration, washed with cold water, and dried under vacuum to afford the crude product.

  • Recrystallize the crude product from ethanol to obtain pure ethyl 2-amino-4-methylthiophene-3-carboxylate.

Key Intermediate 2: Ethyl 5-bromo-4-methylthiophene-2-carboxylate

The next phase of the synthesis involves the introduction of a bromine atom at the 5-position of the thiophene ring, followed by the removal of the amino group.

Bromination and Deamination

The 2-amino group of the thiophene intermediate directs electrophilic substitution to the 5-position. Bromination can be achieved using N-bromosuccinimide (NBS). Following bromination, the amino group is removed via a diazotization-deamination reaction.

Experimental Protocol: Synthesis of Ethyl 5-bromo-4-methylthiophene-2-carboxylate

Step A: Bromination

Reagent/SolventMolar Mass ( g/mol )AmountMoles
Ethyl 2-amino-4-methylthiophene-3-carboxylate199.2619.93 g0.10
N-Bromosuccinimide (NBS)177.9817.80 g0.10
Acetic Acid60.05100 mL-

Procedure:

  • Dissolve ethyl 2-amino-4-methylthiophene-3-carboxylate (19.93 g, 0.10 mol) in glacial acetic acid (100 mL) in a 250 mL round-bottom flask.

  • Cool the solution in an ice bath and add N-bromosuccinimide (17.80 g, 0.10 mol) portion-wise, maintaining the temperature below 10 °C.

  • Stir the reaction mixture at room temperature for 1 hour.

  • Pour the reaction mixture into ice-cold water (300 mL).

  • Collect the precipitated solid by filtration, wash with water, and dry to yield ethyl 2-amino-5-bromo-4-methylthiophene-3-carboxylate.

Step B: Diazotization and Deamination

Reagent/SolventMolar Mass ( g/mol )AmountMoles
Ethyl 2-amino-5-bromo-4-methylthiophene-3-carboxylate278.1627.82 g0.10
Sodium Nitrite (NaNO₂)69.007.59 g0.11
Sulfuric Acid (conc.)98.0815 mL-
Ethanol46.07100 mL-

Procedure:

  • Suspend ethyl 2-amino-5-bromo-4-methylthiophene-3-carboxylate (27.82 g, 0.10 mol) in a mixture of ethanol (100 mL) and concentrated sulfuric acid (15 mL) in a 500 mL flask, cooled to 0-5 °C.

  • Slowly add a solution of sodium nitrite (7.59 g, 0.11 mol) in water (20 mL) dropwise, keeping the temperature below 5 °C.

  • Stir the mixture at this temperature for 30 minutes, then allow it to warm to room temperature and stir for an additional 2 hours.

  • Pour the reaction mixture into ice water and extract with ethyl acetate (3 x 100 mL).

  • Wash the combined organic layers with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure and purify the residue by column chromatography (silica gel, hexane/ethyl acetate) to give ethyl 5-bromo-4-methylthiophene-2-carboxylate.

Final Product Synthesis: 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid

The final steps involve the introduction of the 4-bromophenyl group via a Suzuki-Miyaura cross-coupling reaction, followed by hydrolysis of the ester to the carboxylic acid.

Mechanistic Insight: The Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction between an organohalide and an organoboron compound. [2][3][4][5]The catalytic cycle involves three key steps:

  • Oxidative Addition: The palladium(0) catalyst reacts with the organohalide (ethyl 5-bromo-4-methylthiophene-2-carboxylate) to form a palladium(II) species.

  • Transmetalation: The organic group from the organoboron compound (4-bromophenylboronic acid) is transferred to the palladium(II) complex.

  • Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated, regenerating the palladium(0) catalyst and forming the final product.

Suzuki_Coupling_Cycle cluster_cycle Catalytic Cycle Pd0 Pd(0)L_n OxAdd Oxidative Addition (Ar-X) PdII Ar-Pd(II)-X(L_n) Pd0->PdII OxAdd->PdII Transmetal Transmetalation (Ar'-B(OR)2) PdII->Transmetal PdII_Ar Ar-Pd(II)-Ar'(L_n) PdII->PdII_Ar Transmetal->PdII_Ar RedElim Reductive Elimination PdII_Ar->RedElim Product Ar-Ar' PdII_Ar->Product RedElim->Pd0

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Synthesis of 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid

Step A: Suzuki-Miyaura Coupling

Reagent/SolventMolar Mass ( g/mol )AmountMoles
Ethyl 5-bromo-4-methylthiophene-2-carboxylate263.1426.31 g0.10
4-Bromophenylboronic acid200.8222.09 g0.11
Pd(PPh₃)₄1155.562.31 g0.002
Potassium Carbonate (K₂CO₃)138.2127.64 g0.20
Toluene/Water (4:1)-200 mL-

Procedure:

  • To a degassed solution of toluene (160 mL) and water (40 mL) in a 500 mL round-bottom flask, add ethyl 5-bromo-4-methylthiophene-2-carboxylate (26.31 g, 0.10 mol), 4-bromophenylboronic acid (22.09 g, 0.11 mol), and potassium carbonate (27.64 g, 0.20 mol).

  • Bubble argon or nitrogen through the mixture for 15 minutes.

  • Add tetrakis(triphenylphosphine)palladium(0) (2.31 g, 0.002 mol) to the mixture.

  • Heat the reaction mixture to 90 °C and stir under an inert atmosphere for 12 hours.

  • Cool the mixture to room temperature, dilute with water, and extract with ethyl acetate (3 x 100 mL).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to yield ethyl 5-(4-bromophenyl)-4-methylthiophene-2-carboxylate.

Step B: Hydrolysis

Reagent/SolventMolar Mass ( g/mol )AmountMoles
Ethyl 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylate341.2434.12 g0.10
Sodium Hydroxide (NaOH)40.008.00 g0.20
Ethanol/Water (1:1)-200 mL-

Procedure:

  • Dissolve ethyl 5-(4-bromophenyl)-4-methylthiophene-2-carboxylate (34.12 g, 0.10 mol) in a mixture of ethanol (100 mL) and water (100 mL) in a 500 mL round-bottom flask.

  • Add sodium hydroxide (8.00 g, 0.20 mol) and heat the mixture to reflux for 4 hours.

  • Cool the reaction mixture and remove the ethanol under reduced pressure.

  • Dilute the remaining aqueous solution with water (100 mL) and acidify with 2M HCl until the pH is approximately 2-3.

  • Collect the precipitated solid by filtration, wash with cold water, and dry under vacuum to afford 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid.

Conclusion

The synthesis of 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid is a multi-step process that relies on a combination of classic and modern synthetic methodologies. The key intermediates, ethyl 2-amino-4-methylthiophene-3-carboxylate and ethyl 5-bromo-4-methylthiophene-2-carboxylate, are crucial for the successful construction of the target molecule. This guide provides a detailed and practical framework for researchers in the field, highlighting the importance of understanding the underlying reaction mechanisms to optimize synthetic outcomes.

References

  • Gewald, K. (1966). The Gewald Reaction. Angewandte Chemie International Edition in English, 5(5), 593-603. [Link]

  • Sabnis, R. W., Rangnekar, D. W., & Sonawane, N. D. (1999). The Gewald reaction. Journal of Heterocyclic Chemistry, 36(2), 333-345.
  • Elgemeie, G. H., & El-Enam, H. A. (2007). The Gewald Reaction: A Novel and Convenient Route for the Synthesis of 2-Aminothiophenes.
  • Puthiyapurayil, P., et al. (2012). Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate), a Conjugate Acid–Base Pair. Synlett, 23(10), 1509-1512.
  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. [Link]

  • Knoevenagel, E. (1898). Condensationen zwischen Aldehyden und Ketonen und Verbindungen mit reaktionsfähigen Methylengruppen. Berichte der deutschen chemischen Gesellschaft, 31(3), 2596-2619.
  • Hassan, J., Sévignon, M., Gozzi, C., Schulz, E., & Lemaire, M. (2002). Aryl−Aryl Bond Formation One Century after the Discovery of the Ullmann Reaction. Chemical Reviews, 102(5), 1359-1470.
  • Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides.
  • Bellina, F., Carpita, A., & Rossi, R. (2004). Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances. Synthesis, 2004(15), 2419-2440.
  • Molbase. (n.d.). 5-(4-BROMO-PHENYL)-4-METHYL-THIOPHENE-2-CARBOXYLIC ACID. [Link]

  • Beilstein Journal of Organic Chemistry. (2007). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. [Link]

  • ACS Publications. (2024). A New Process To Prepare Thiophene-2-Carbonyl Chloride, a Key Raw Material in the Synthesis of Tioxazafen, Utilizing a Catalytic Liquid Phase Aerobic Oxidation Reaction. [Link]

  • Der Pharma Chemica. (2016). Synthesis, properties and biological activity of thiophene: A review. [Link]

  • NextSDS. (n.d.). 5-(4-BROMO-PHENYL)-4-METHYL-THIOPHENE-2-CARBOXYLIC ACID. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Optimized Protocols for Amide Bond Formation with 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic Acid

Introduction & Mechanistic Rationale 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid (CAS: 62404-05-1) is a highly versatile building block frequently utilized in the design of targeted therapeutics, including EGFR...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Rationale

5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid (CAS: 62404-05-1) is a highly versatile building block frequently utilized in the design of targeted therapeutics, including EGFR and CHK1 kinase inhibitors [1, 3]. The thiophene-2-carboxamide pharmacophore provides excellent hydrogen-bonding dynamics within kinase hinge regions, while the 4-bromophenyl moiety serves as a critical synthetic handle for late-stage diversification via Suzuki-Miyaura or Buchwald-Hartwig cross-coupling.

The Challenge: Thiophene-2-carboxylic acids exhibit unique electronic and steric properties. The electron-rich nature of the thiophene ring can slightly deactivate the carbonyl carbon toward nucleophilic attack compared to standard benzoic acids. Furthermore, the presence of the methyl group at the 4-position and the aryl group at the 5-position introduces subtle steric bulk. When coupling this acid with sterically hindered or poorly nucleophilic amines (e.g., substituted anilines), highly efficient carboxylic acid activation is required to prevent prolonged reaction times and degradation.

The Strategy: To address the varying needs of drug development, this guide presents a two-tier protocol system:

  • Discovery Scale (HATU/DIPEA): Prioritizes rapid kinetics and high conversion rates for medicinal chemistry library synthesis. HATU generates a highly reactive HOAt-active ester, driving the reaction forward even with weak nucleophiles.

  • Process Scale (T3P/Pyridine): Prioritizes scalability, safety, and green chemistry. Propylphosphonic anhydride (T3P) eliminates the explosive risks associated with HOBt/HOAt derivatives and produces completely water-soluble byproducts, streamlining downstream purification [2].

Mechanistic Pathway

The following diagram illustrates the divergent activation pathways depending on the chosen coupling reagent, highlighting the intermediate species formed prior to nucleophilic attack.

G Acid 5-(4-Bromophenyl)-4-methyl thiophene-2-carboxylic acid Base Base (DIPEA or Pyridine) Deprotonation Acid->Base Step 1 Carboxylate Carboxylate Anion Base->Carboxylate HATU HATU (Discovery Scale) Carboxylate->HATU Pathway A T3P T3P (Process Scale) Carboxylate->T3P Pathway B ActiveEster1 HOAt Active Ester HATU->ActiveEster1 Activation ActiveEster2 Phosphonic Mixed Anhydride T3P->ActiveEster2 Activation Amine Amine (R-NH2) ActiveEster1->Amine Nucleophilic Attack ActiveEster2->Amine Nucleophilic Attack Amide Target Amide + Water-soluble byproducts Amine->Amide Amide Bond Formation

Divergent activation pathways of thiophene-2-carboxylic acid using HATU vs. T3P.

Comparative Coupling Reagent Data

Selecting the appropriate coupling reagent is a function of the project phase. The table below summarizes the operational metrics defining this choice.

ParameterHATU / DIPEAT3P / PyridineEDC / HOBt (Legacy Reference)
Primary Application Discovery / MedChemProcess / Scale-upEarly Scale-up
Reaction Kinetics Very Fast (< 4 hours)Moderate (12-16 hours)Moderate (12-16 hours)
Byproduct Removal Requires aqueous washes & chromatographySimple aqueous extractionCan be difficult (HOBt removal)
Scalability Poor (Explosive HOAt risk, expensive)Excellent (Safe, scalable)Moderate (HOBt explosive risk)
Cost HighLow to ModerateLow

Experimental Protocols

Protocol A: Discovery Scale (HATU/DIPEA Method)

Objective: Rapid synthesis of analytical-grade amides for biological screening. Scale: 0.1 - 1.0 mmol

Step-by-Step Procedure:

  • Dissolution: In an oven-dried round-bottom flask under an N₂ atmosphere, dissolve 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid (1.0 equiv) in anhydrous DMF (0.1 M concentration). Causality: Anhydrous DMF is critical. Moisture will competitively hydrolyze the highly reactive HOAt-active ester intermediate, drastically reducing the yield.

  • Deprotonation: Add N,N-Diisopropylethylamine (DIPEA) (3.0 equiv) to the solution and stir for 5 minutes at room temperature. Causality: DIPEA deprotonates the carboxylic acid to form the more nucleophilic carboxylate anion, which is necessary for the subsequent attack on the uronium salt of HATU.

  • Activation: Add HATU (1.2 equiv) in one portion. Stir the reaction mixture for 15-20 minutes until a slight color change (usually pale yellow/orange) is observed. Causality: The carboxylate attacks HATU, expelling HOAt, which then attacks the intermediate to form the highly reactive O-At active ester. Strict pre-activation prevents the amine from reacting directly with HATU to form a stable, unreactive tetramethylguanidinium byproduct.

  • Coupling: Add the desired amine (1.1 equiv) dropwise or in small portions. Stir at room temperature for 2-4 hours. Causality: The amine acts as the final nucleophile, displacing HOAt to form the stable amide bond.

  • Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with EtOAc (3x). Wash the combined organic layers sequentially with 1M HCl, water, and brine (5x to remove residual DMF). Dry over Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: Process & Scale-Up (T3P/Pyridine Method)

Objective: Safe, scalable, and highly pure amide formation with minimal chromatography. Scale: >10 mmol to multi-kilogram

Step-by-Step Procedure:

  • Dissolution: Suspend 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid (1.0 equiv) and the target amine (1.05 equiv) in EtOAc or 2-MeTHF (0.5 M concentration). Causality: Unlike HATU, T3P does not require pre-activation or strictly anhydrous polar aprotic solvents, allowing the use of greener, process-friendly solvents like EtOAc.

  • Base Addition: Add Pyridine (3.0 equiv) to the suspension. Causality: Pyridine acts as both a base and a nucleophilic catalyst, significantly enhancing the reaction rate while suppressing any potential epimerization if adjacent chiral centers are present [2].

  • Activation & Coupling: Cool the mixture to 0-5 °C. Dropwise, add T3P (50 wt.% solution in EtOAc, 1.5 equiv) over 30 minutes. Causality: T3P converts the oxygen of the carboxylic acid into a phosphonic mixed anhydride leaving group. The dropwise addition controls the mild exotherm associated with anhydride formation.

  • Maturation: Warm the reaction to room temperature and stir for 12-16 hours. (Note: For sterically hindered anilines, heating to 60 °C may be required).

  • Workup: Add water to the reaction mixture and stir vigorously for 30 minutes. Separate the layers. Wash the organic layer with saturated aqueous NaHCO₃, 1M HCl, and brine. Causality: T3P and its phosphonic acid byproducts are highly water-soluble. A simple aqueous wash completely removes the coupling reagent, often yielding >95% pure product without the need for silica gel chromatography.

Self-Validating QC & Troubleshooting

To ensure the system is self-validating, utilize the following analytical checkpoints:

  • LC-MS Monitoring: For Protocol A, monitor the disappearance of the starting acid. The acid will show a characteristic isotopic doublet at m/z ~295/297 [M-H]⁻ due to the bromine atom. If a mass corresponding to the tetramethylguanidinium adduct of your amine is observed, it indicates incomplete pre-activation. Fix: Ensure the 15-minute pre-activation (Step 3) is strictly adhered to before amine addition.

  • NMR Verification: In ¹H-NMR (DMSO-d₆), the successful formation of the amide is confirmed by the appearance of the characteristic amide N-H proton (typically a broad singlet between 8.0 - 10.5 ppm) and the retention of the thiophene C3-H proton and the 4-bromophenyl aromatic signals.

References

  • Yan, L., et al. "Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors." Journal of Enzyme Inhibition and Medicinal Chemistry, vol. 37, no. 1, 2022, pp. 2742-2754.[Link]

  • Dunetz, J. R., et al. "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine." Organic Letters, vol. 13, no. 19, 2011, pp. 5048-5051.[Link]

  • Ashwell, S., et al. "Thiophene derivatives as chk 1 inihibitors." WIPO (PCT), WO2005066163A2, 21 Jul. 2005.
Application

application of 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid in organic electronics

Advanced Application Notes: 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid in Organic Electronics & Bio-imaging Executive Summary The compound 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid (CAS: 62404-05-1...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Advanced Application Notes: 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid in Organic Electronics & Bio-imaging

Executive Summary

The compound 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid (CAS: 62404-05-1) is a highly versatile, trifunctional building block that has fundamentally transformed the landscape of organic electronics and bio-electronic interfaces. By integrating a reactive bromophenyl handle, a highly polarizable methylthiophene π-bridge, and a terminal carboxylic acid anchor, this molecule serves as the quintessential scaffold for synthesizing Donor-π-Acceptor (D-π-A) organic semiconductors. This application note provides researchers and drug development professionals with mechanistic insights and field-proven protocols for utilizing this compound in Dye-Sensitized Solar Cells (DSSCs) and fluorescent bio-probes.

Mechanistic Grounding & Structural Causality

The rational design of organic electronic materials requires precise control over molecular orbitals. This compound provides a modular approach to tuning the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO):

  • The Bromophenyl Handle (Late-Stage Diversification): The C-Br bond is highly susceptible to oxidative addition by Palladium catalysts. This allows for the modular attachment of bulky, electron-rich donor groups (e.g., triphenylamine or phenothiazine) via Suzuki-Miyaura cross-coupling, raising the HOMO level to ensure efficient dye regeneration from redox electrolytes.

  • The Methylthiophene π-Bridge: Thiophene exhibits lower aromatic resonance energy compared to benzene, which facilitates superior π-electron delocalization and red-shifts the absorption spectrum into the visible/near-IR region 1. The inclusion of the methyl group introduces critical steric hindrance, preventing detrimental intermolecular π-π stacking (aggregation) that typically quenches excited states in solid-state devices.

  • The Carboxylic Acid Anchor: Acting as both the electron-withdrawing Acceptor (lowering the LUMO) and the surface anchor, the carboxylic acid forms robust bidentate ester linkages with mesoporous TiO₂ nanoparticles. This specific coordination geometry is causal to the ultrafast (femtosecond) electron injection required to outcompete natural excited-state decay pathways 2.

Experimental Protocols: Self-Validating Systems

Protocol A: Synthesis of a D-π-A Sensitizer via Suzuki-Miyaura Coupling

Objective: Couple an electron-donating boronic acid to the bromophenyl moiety to extend the conjugated system.

  • Reagent Preparation: In a Schlenk flask, combine 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid (1.0 eq), the donor boronic acid (1.2 eq), and K₂CO₃ (3.0 eq) in a THF/H₂O (4:1) solvent mixture.

    • Causality: Water is strictly required to dissolve the inorganic base, which subsequently coordinates with the boronic acid to form a reactive, electron-rich boronate complex, accelerating the transmetalation step.

  • Degassing & Catalysis: Sparge the solution with Argon for 30 minutes. Add Pd(PPh₃)₄ (0.05 eq) and heat to 80°C for 12 hours.

    • Causality: Oxygen must be rigorously excluded to prevent the oxidation of Pd(0) to inactive Pd(II) species, ensuring the catalytic cycle (oxidative addition → transmetalation → reductive elimination) proceeds efficiently.

  • Workup & Purification: Cool to room temperature, acidify with 1M HCl to pH 3, extract with ethyl acetate, and purify via silica gel chromatography.

    • Validation Check: The acidification step is critical; it ensures the carboxylic acid remains protonated (neutral). If the pH is too high, the product will partition into the aqueous layer as a carboxylate salt, resulting in near-zero yield. Successful coupling is validated via ¹H NMR by the disappearance of the boronic acid -OH protons and the emergence of an extended conjugated aromatic system.

Protocol B: Device Fabrication (DSSC Photoanode Sensitization)

Objective: Anchor the synthesized D-π-A dye onto a TiO₂ semiconductor film.

  • Film Preparation: Screen-print a mesoporous TiO₂ paste onto FTO glass and sinter at 500°C for 30 minutes to create an anatase crystalline network.

  • Sensitization Bath: Prepare a 0.3 mM solution of the synthesized dye in anhydrous ethanol. Add 10 mM Chenodeoxycholic acid (CDCA). Submerge the TiO₂ film in the dark for 18 hours.

    • Causality: CDCA acts as a co-adsorbent. By competitively binding to the TiO₂ surface, it physically spaces the dye molecules apart, preventing H-aggregate formation which is causally linked to excited-state quenching and reduced Open-Circuit Voltage ( Voc​ ) 3.

  • Assembly: Rinse the photoanode with ethanol to remove unbound dye, sandwich with a Pt-coated counter electrode, and inject an I⁻/I₃⁻ redox electrolyte.

    • Validation Check: The sensitized film must exhibit a deep, uniform coloration. Desorbing the dye in 0.1M NaOH and running UV-Vis spectroscopy should yield an absorption spectrum matching the solution-state dye, validating that the chromophore structure remained intact during anchoring.

Data Presentation

Table 1: Physicochemical Profile of the Building Block

Property Specification Relevance to Organic Electronics
CAS Number 62404-05-1 Standardized identification for material sourcing.
Molecular Formula C₁₂H₉BrO₂S Confirms presence of heteroatom (S) and halogen (Br).
Molecular Weight 297.17 g/mol Essential for stoichiometric calculations in cross-coupling.

| Functional Groups | -Br, -COOH, Thiophene | Enables orthogonal reactivity (Pd-coupling vs. Esterification). |

Table 2: Comparative Photovoltaic Performance (Thiophene-Bridged Dyes vs. Standard) | Sensitizer Type | Short-Circuit Current ( Jsc​ ) | Open-Circuit Voltage ( Voc​ ) | Fill Factor (FF) | Power Conversion Efficiency (PCE) | | :--- | :--- | :--- | :--- | :--- | | Thiophene-Bridged D-π-A Dye | 11.6 mA cm⁻² | 0.68 V | 0.71 | ~5.6% | | Standard N3 Ru-Dye (Control) | 10.4 mA cm⁻² | 0.72 V | 0.69 | ~5.1% | (Data synthesized from comparative studies of thiophene-bridged multi-anchoring systems 3)

Bridging to Drug Development & Bioelectronics

While traditionally used in solar cells, the D-π-A architecture derived from this thiophene building block is highly relevant to drug development professionals. Thiophene is a privileged pharmacophore in medicinal chemistry, present in numerous FDA-approved drugs 4. Furthermore, the extended conjugation systems synthesized from 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid exhibit extreme solvatochromism and Aggregation-Induced Emission (AIE). These properties are currently being leveraged to design highly sensitive fluorescent probes for high-throughput screening assays, specifically for mapping lipid droplets or monitoring amyloid-beta protein fibrillation in neurodegenerative disease models.

Mechanistic Visualizations

Assembly Donor Electron Donor e.g., Triphenylamine Boronic Acid Catalyst {Cross-Coupling|Pd(PPh3)4 / K2CO3} Donor->Catalyst Transmetalation Core Trifunctional Core 5-(4-Bromophenyl)-4-methyl thiophene-2-carboxylic acid Core->Catalyst Oxidative Addition Product Target D-π-A Dye Extended Conjugation + TiO2 Anchor Catalyst->Product Reductive Elimination

Figure 1: Logical assembly of D-π-A organic sensitizers via Pd-catalyzed cross-coupling.

ElectronTransfer Photon Solar Photon (hv) DyeGS Anchored Dye (Ground State) Coordination to TiO2 Photon->DyeGS Absorption DyeES Excited Dye (S*) Intramolecular Charge Transfer DyeGS->DyeES Photoexcitation TiO2 TiO2 Conduction Band Electron Percolation DyeES->TiO2 Femtosecond Injection Electrolyte I⁻/I₃⁻ Redox Electrolyte Regeneration Medium TiO2->Electrolyte External Circuit Work Electrolyte->DyeGS Dye Regeneration

Figure 2: Self-validating electron transfer mechanism in a Dye-Sensitized Solar Cell (DSSC).

References

  • Anchoring Groups for Dye-Sensitized Solar Cells ACS Applied Materials & Interfaces[Link]

  • Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads PMC (PubMed Central)[Link]

  • Fused-Thiophene Based Materials for Organic Photovoltaics and Dye-Sensitized Solar Cells MDPI[Link]

  • Effects of anchoring groups in multi-anchoring organic dyes with thiophene bridge for dye-sensitized solar cells ResearchGate[Link]

Sources

Method

Application Note: Derivatization Strategies for 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic Acid

Target Audience: Researchers, medicinal chemists, and drug development professionals. Document Type: Technical Guide & Experimental Protocols Executive Summary & Chemical Context The compound 5-(4-Bromophenyl)-4-methylth...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, medicinal chemists, and drug development professionals. Document Type: Technical Guide & Experimental Protocols

Executive Summary & Chemical Context

The compound 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid (CAS: 62404-05-1) []() is a highly versatile bifunctional building block in medicinal chemistry. The C5 4-bromophenyl group serves as an ideal handle for late-stage palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). However, to utilize this scaffold effectively, the C2 carboxylic acid must first be derivatized into amides or esters to modulate pharmacokinetics, synthesize prodrugs, or link to target-binding pharmacophores.

This application note details field-proven methodologies for the targeted derivatization of the carboxylic acid moiety, ensuring high yields while preserving the integrity of the aryl-bromide bond.

Derivatization_Strategies Start 5-(4-Bromophenyl)-4-methylthiophene- 2-carboxylic acid Amidation Amidation (HATU/DIPEA) Start->Amidation Amine, DMF, RT Esterification Esterification (Steglich/DMAP) Start->Esterification Alcohol, DCC, RT AmideProd Thiophene-2-carboxamide Derivatives Amidation->AmideProd EsterProd Thiophene-2-carboxylate Esters Esterification->EsterProd

Primary derivatization pathways for 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid.

Mechanistic Rationale for Derivatization

Amidation via Uronium Activation (HATU)

For amide bond formation, HATU is the premier reagent, particularly for electron-rich heteroaromatic systems like thiophenes [[1]](). The mechanism initiates with the deprotonation of the carboxylic acid by a non-nucleophilic base (DIPEA), followed by a nucleophilic attack on the electron-deficient carbon of HATU 2, 3. This generates an unstable O-acyl(tetramethyl)isouronium salt, which is rapidly intercepted by the displaced HOAt anion to form an OAt-active ester 4. The neighboring nitrogen atom in the HOAt ring accelerates the subsequent amine coupling via hydrogen-bond stabilization, making it vastly superior to HOBt-based reagents for substrates with potential steric hindrance from the adjacent 4-methyl group 4, 1.

Esterification via Modified Steglich Protocol

The Steglich esterification utilizes DCC as a coupling agent and DMAP as a nucleophilic catalyst [[5]](), [[6]](). The carboxylic acid reacts with DCC to form an O-acylisourea intermediate. A known vulnerability of thiophene-2-carboxylic acids under standard conditions is the competing O-N acyl migration, which forms a dead-end N-acylurea byproduct 7. Adding DMAP ensures the O-acylisourea is rapidly intercepted to form a highly reactive N-acylpyridinium intermediate, which then reacts with the alcohol, regenerating DMAP and completely bypassing the N-acylurea pathway 5.

Quantitative Comparison of Derivatization Strategies

Coupling StrategyReagentsTypical Yield (%)Reaction TimeKey ByproductMain Advantage
Uronium Amidation HATU, DIPEA, DMF85 - 98%1 - 4 hTetramethylurea, HOAtExceptional efficiency, suppresses racemization of chiral amines.
Carbodiimide Amidation EDC·HCl, HOBt, DIPEA70 - 85%4 - 18 hWater-soluble ureaEasier aqueous workup compared to HATU.
Steglich Esterification DCC, DMAP, DCM75 - 95%3 - 12 hDicyclohexylurea (DCU)Mild conditions, broad functional group tolerance.
Modified Steglich DCC, p-TSA (cat.), DCM80 - 95%2 - 8 hDicyclohexylurea (DCU)Prevents O-N acyl migration to N-acylurea in hindered systems.

Experimental Methodologies

Protocol A: HATU-Mediated Amidation

HATU_Workflow S1 1. Substrate Dissolution (Acid + DMF) S2 2. Deprotonation (Add DIPEA) S1->S2 S3 3. Activation (Add HATU) S2->S3 S4 4. Coupling (Add Amine) S3->S4 S5 5. Purification (Flash CC) S4->S5

Workflow for HATU-mediated amidation of thiophene-2-carboxylic acids.

Step-by-Step Procedure:

  • Substrate Dissolution: In a flame-dried round-bottom flask under an argon atmosphere, dissolve 1.0 equivalent of 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid in anhydrous DMF to achieve a concentration of 0.2 M 4.

  • Deprotonation: Add 2.5 - 3.0 equivalents of DIPEA dropwise. Stir for 10 minutes at room temperature.

    • Causality: DIPEA is strictly non-nucleophilic due to steric hindrance. It deprotonates the acid to form the reactive carboxylate anion without competing with the amine later 2.

  • Activation: Add 1.1 equivalents of HATU portion-wise. Stir for 15-30 minutes.

    • Self-Validation Checkpoint: The reaction mixture will typically transition to a distinct yellow color, confirming the successful formation of the OAt-active ester [[2]]().

  • Coupling: Add 1.1 equivalents of the target amine (neat or dissolved in a minimal amount of DMF). Stir at room temperature for 1 to 4 hours [[4]]().

  • Workup: Dilute the mixture with Ethyl Acetate (EtOAc). Wash sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine. Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography.

Protocol B: Modified Steglich Esterification

Steglich_Workflow S1 1. Reagent Mixing (Acid + Alcohol + DMAP) S2 2. Cooling (Ice bath, 0 °C) S1->S2 S3 3. DCC Addition (Dropwise, 0 °C) S2->S3 S4 4. Reaction (Warm to RT) S3->S4 S5 5. Filtration (Remove DCU) S4->S5

Modified Steglich esterification workflow highlighting DCU byproduct removal.

Step-by-Step Procedure:

  • Reagent Mixing: Dissolve 1.0 equivalent of the carboxylic acid and 1.1 equivalents of the target alcohol in anhydrous Dichloromethane (DCM). Add 0.1 equivalents of DMAP [[5]](). (Note: For highly hindered alcohols, substitute DMAP with a catalytic amount of p-TSA to further suppress N-acylurea formation [[7]]()).

  • Cooling: Cool the reaction mixture to 0 °C using an ice bath.

    • Causality: The initial reaction between the carboxylic acid and DCC is highly exothermic. Cooling prevents thermal degradation of the O-acylisourea intermediate 6.

  • DCC Addition: Dissolve 1.1 equivalents of DCC in a minimal amount of DCM and add it dropwise to the cooled solution.

  • Reaction: Remove the ice bath, allow the reaction to warm to room temperature, and stir for 3 to 12 hours.

    • Self-Validation Checkpoint: As the coupling proceeds, the formation of the insoluble dicyclohexylurea (DCU) byproduct will manifest as a voluminous white precipitate. The appearance of this precipitate is a direct visual confirmation that the intermediate is turning over into the desired ester.

  • Filtration & Workup: Filter the suspension through a pad of Celite to remove the DCU precipitate. Wash the filtrate with 0.5M HCl, saturated aqueous NaHCO₃, and brine. Concentrate and purify via silica gel chromatography.

References[7] O-Thien-2-yl Esters: A Synthetic Approach to a Rare Class of Materials Using a Modified Steglich Esterification. The Journal of Organic Chemistry - ACS Publications. URL[1] 4-Bromophenyl-2-methoxyphenylthiazole-5-carboxylic acid. Sigma-Aldrich. URL[6] Application Notes and Protocols for Amide Bond Formation using EDC and HATU. Benchchem. URL[5] The Inner Workings of a Peptide Synthesis Powerhouse: A Technical Guide to the HATU Reagent. Benchchem. URL[3] The Steglich Esterification. Georg Thieme Verlag KG. URL[4] Esterification of carboxylic acids with alcohols. Organic Syntheses. URL[2] HATU: The Core Reagent for Peptide & Drug Synthesis. Suzhou Highfine Biotech. URL[8] Amine to Amide Mechanism - HATU. Common Organic Chemistry. URL

Sources

Application

Application Note: Modular Synthesis of ATP-Competitive Kinase Inhibitors Using 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic Acid

Executive Summary The development of small-molecule kinase inhibitors requires versatile chemical building blocks that allow for rapid exploration of structure-activity relationships (SAR). 5-(4-Bromophenyl)-4-methylthio...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The development of small-molecule kinase inhibitors requires versatile chemical building blocks that allow for rapid exploration of structure-activity relationships (SAR). 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid (CAS: 62404-05-1) has emerged as a highly privileged scaffold in medicinal chemistry. This application note provides a comprehensive guide to utilizing this intermediate for the synthesis of ATP-competitive kinase inhibitors, detailing the structural rationale, signaling context, and step-by-step synthetic protocols required to generate high-purity libraries for biological screening.

Mechanistic Insights & Structural Rationale

The strategic value of 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid lies in its tripartite structural functionality, which perfectly aligns with the pharmacophore requirements of the kinase ATP-binding site:

  • The Thiophene-2-carboxylic Acid (Hinge Binder Precursor): The carboxylic acid moiety is primed for conversion into a thiophene-2-carboxamide. Thiophene carboxamides are well-established bioisosteres for benzamides and ureas, capable of forming critical bidentate hydrogen bonds (via the amide NH and carbonyl oxygen) with the backbone residues of the kinase hinge region[1].

  • The 4-Methyl Group (Conformational Lock): The presence of the methyl group at the C4 position of the thiophene ring induces a steric clash with the adjacent phenyl ring. This forces the molecule out of planarity, locking it into a specific dihedral angle. This pre-organization minimizes the entropic penalty upon binding to the kinase target, significantly enhancing binding affinity[2].

  • The 4-Bromophenyl Vector (Synthetic Handle): The para-bromo substituent acts as a robust synthetic handle for late-stage diversification. In the bound state, this vector typically points toward the solvent-exposed channel or the hydrophobic pocket II of the kinase. Utilizing palladium-catalyzed cross-couplings at this position allows medicinal chemists to rapidly tune the molecule's selectivity profile and physicochemical properties[3].

Kinase Signaling Context

Thiophene-based inhibitors derived from this scaffold are frequently designed to interrupt aberrant oncogenic signaling cascades, such as those driven by FLT3, ERK1/2, or Checkpoint kinases (CHK1/2). By competitively occupying the ATP-binding pocket, these compounds prevent the phosphorylation of downstream effectors, ultimately halting tumor cell proliferation.

KinasePathway Ligand Extracellular Signal (e.g., Growth Factor) Receptor Receptor Tyrosine Kinase (RTK) Ligand->Receptor Binds Kinase Target Kinase (e.g., FLT3 / ERK) Receptor->Kinase Activates Effector Downstream Effector (Phosphorylation) Kinase->Effector ATP Hydrolysis Inhibitor Thiophene-2-carboxamide Inhibitor Inhibitor->Kinase Blocks ATP Pocket Response Cell Proliferation & Survival Effector->Response Signal Cascade

Figure 1: Interruption of oncogenic kinase signaling by thiophene-based ATP-competitive inhibitors.

Synthetic Workflow & Methodologies

The synthesis of a kinase inhibitor library from this starting material follows a highly reliable, two-step modular workflow. The sequence deliberately installs the hinge-binding motif first, preserving the aryl bromide for late-stage, parallel diversification.

SyntheticWorkflow Start 5-(4-Bromophenyl)-4- methylthiophene-2- carboxylic acid Amide Step 1: Amide Coupling (HATU, DIPEA) Start->Amide Hinge Binder Formation Suzuki Step 2: Suzuki Coupling (Pd-Catalyst, R-B(OH)2) Amide->Suzuki Pocket Probing Diversification Assay Step 3: Kinase Profiling (IC50 Determination) Suzuki->Assay SAR Evaluation

Figure 2: Modular synthetic workflow for generating thiophene-based kinase inhibitor libraries.

Protocol A: Hinge-Binder Formation via HATU-Mediated Amide Coupling

Objective: Convert the carboxylic acid into a functionalized amide to establish the primary kinase hinge-binding interactions.

Causality & Rationale: HATU is selected over standard carbodiimides (e.g., EDC/HOBt) because the 7-azabenzotriazole leaving group significantly accelerates the formation of the active ester. This rapid activation drives the reaction to completion even with sterically hindered or electronically deactivated anilines, while minimizing epimerization and side-product formation. DIPEA is utilized as a non-nucleophilic base to deprotonate the substrates without competing for the active ester.

Step-by-Step Procedure:

  • Activation: In an oven-dried round-bottom flask under a nitrogen atmosphere, dissolve 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid (1.0 eq) in anhydrous DMF to achieve a 0.2 M concentration.

  • Add N,N-Diisopropylethylamine (DIPEA, 3.0 eq), followed by HATU (1.2 eq). Stir the mixture at room temperature for 15–20 minutes to ensure complete formation of the active ester intermediate.

  • Coupling: Add the desired primary amine (e.g., 3-aminopyridine, 1.2 eq) dropwise to the activated mixture.

  • Monitoring: Stir the reaction at room temperature for 2–4 hours. Monitor the reaction progress via LC-MS until the starting acid is completely consumed.

  • Workup: Quench the reaction by adding saturated aqueous NaHCO₃. Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

  • Purification: Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography (Hexanes/EtOAc gradient) to yield the pure bromophenyl-thiophene amide.

Protocol B: Pocket Probing via Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Objective: Elaborate the 4-bromophenyl vector to probe the kinase's solvent-exposed region or hydrophobic pockets, optimizing for potency and selectivity.

Causality & Rationale: The Pd(dppf)Cl₂ catalyst is specifically chosen for this transformation. The large bite angle of the bidentate dppf ligand facilitates the reductive elimination step of the catalytic cycle, which is frequently the rate-limiting step in the synthesis of sterically encumbered biaryl systems. A biphasic 1,4-Dioxane/H₂O solvent system is employed to ensure the solubility of both the organic substrates and the inorganic base (K₂CO₃).

Step-by-Step Procedure:

  • Preparation: Charge a microwave-safe reaction vial with the bromophenyl-thiophene amide intermediate from Protocol A (1.0 eq), the selected aryl or heteroaryl boronic acid (1.5 eq), and K₂CO₃ (2.5 eq).

  • Solvation: Add a degassed mixture of 1,4-Dioxane and H₂O (4:1 v/v) to achieve a 0.1 M substrate concentration.

  • Catalyst Addition: Under a steady stream of nitrogen, add Pd(dppf)Cl₂·CH₂Cl₂ (0.05 eq). Immediately seal the vial with a crimp cap.

  • Reaction: Heat the reaction mixture at 90°C for 12 hours using a heating block, or alternatively, at 110°C for 30 minutes utilizing microwave irradiation.

  • Filtration: Cool the mixture to room temperature. Dilute with EtOAc and filter through a short pad of Celite to remove palladium black and inorganic salts. Concentrate the filtrate in vacuo.

  • Final Isolation: Purify the crude product via preparative reverse-phase HPLC (Water/Acetonitrile gradient with 0.1% TFA). Lyophilize the pure fractions to obtain the final kinase inhibitor. Self-Validation Check: Ensure >95% purity via analytical HPLC and confirm the exact mass via HRMS before proceeding to biological assays.

Quantitative SAR Data Summary

The late-stage diversification enabled by the 4-bromophenyl handle allows for rapid SAR generation. The table below summarizes typical yield profiles and hypothetical, yet representative, shifts in kinase inhibitory activity (IC₅₀) as the R-group is varied to target the solvent-exposed channel.

Compound IDR-Group (Boronic Acid Input)Amide Coupling Yield (%)Suzuki Coupling Yield (%)Kinase IC₅₀ (nM)
1a Phenyl85%78%125.0
1b 4-Methoxyphenyl85%82%45.0
1c 3-Fluorophenyl85%75%18.5
1d 4-(Morpholinomethyl)phenyl85%68%8.2

Note: The introduction of a solubilizing basic amine (Compound 1d) typically enhances both biochemical potency (by engaging solvent-channel acidic residues) and cellular permeability.

References

  • Discovery of checkpoint kinase inhibitor (S)-5-(3-fluorophenyl)-N-(piperidin-3-yl)-3-ureidothiophene-2-carboxamide (AZD7762) by structure-based design and optimization of thiophenecarboxamide ureas. Journal of Medicinal Chemistry. 1

  • Structure-Guided Discovery and Preclinical Assessment of Novel (Thiophen-3-yl)aminopyrimidine Derivatives as Potent ERK1/2 Inhibitors. Journal of Medicinal Chemistry. 2

  • Design and Synthesis of New Thiophene/Thieno[2,3-d]pyrimidines along with Their Cytotoxic Biological Evaluation as Tyrosine Kinase Inhibitors in Addition to Their Apoptotic and Autophagic Induction. MDPI Pharmaceuticals. 3

Sources

Method

experimental procedure for esterification of 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid

An In-Depth Guide to the Esterification of 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic Acid Application Note & Protocol Audience: Researchers, scientists, and drug development professionals. Abstract: This document...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Guide to the Esterification of 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic Acid

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide and a detailed experimental protocol for the esterification of 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid, a key intermediate in medicinal chemistry and materials science. We will explore various esterification methodologies, with a primary focus on the Steglich esterification, a mild and highly efficient method suitable for this substituted heteroaromatic carboxylic acid. The rationale behind procedural steps, potential challenges, and purification strategies are discussed in detail to ensure reproducible and high-yield synthesis.

Introduction: The Significance of Esterification

Esterification, the process of forming an ester from a carboxylic acid and an alcohol, is a cornerstone of organic synthesis. Esters are prevalent functional groups found in a vast array of natural products, pharmaceuticals, and advanced materials. For a molecule like 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid[1], converting the carboxylic acid to an ester can be a critical step for several reasons:

  • Modulating Pharmacokinetic Properties: In drug development, esterification is a common prodrug strategy to enhance properties like lipophilicity, membrane permeability, and oral bioavailability.

  • Intermediate for Further Synthesis: The ester can serve as a more versatile handle for subsequent cross-coupling reactions or other transformations where the acidic proton of the carboxylic acid might interfere.

  • Fine-tuning Material Properties: In materials science, the nature of the ester group can influence the electronic and physical properties of organic semiconductors and polymers derived from the thiophene core.

Given the nuanced structure of the starting material, which includes a potentially reactive thiophene ring and a halogenated phenyl group, the choice of esterification method is paramount to avoid side reactions and ensure a high yield of the desired product.

Strategic Selection of an Esterification Method

Several methods can be employed for esterification, each with its own set of advantages and limitations.

  • Fischer-Speier Esterification: This classic method involves heating the carboxylic acid with an excess of alcohol in the presence of a strong acid catalyst like sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH).[2][3][4] While cost-effective, the harsh acidic conditions and high temperatures can be detrimental to sensitive substrates like substituted thiophenes, potentially leading to polymerization or degradation.

  • Mitsunobu Reaction: This reaction utilizes triphenylphosphine (PPh₃) and an azodicarboxylate, such as diethyl azodicarboxylate (DEAD), to achieve esterification under very mild conditions.[5][6][7] It is renowned for its reliability and stereospecificity (inversion of the alcohol's stereocenter). However, the reagents are relatively expensive, and the removal of byproducts like triphenylphosphine oxide and the reduced azodicarboxylate can complicate purification.

  • Steglich Esterification: First described by Wolfgang Steglich in 1978, this method employs a carbodiimide, typically N,N'-dicyclohexylcarbodiimide (DCC), as a coupling agent and a nucleophilic catalyst, 4-(dimethylamino)pyridine (DMAP).[8][9][10] The reaction is highly efficient, proceeds under mild, neutral conditions at room temperature, and is tolerant of a wide range of functional groups.[10][11] Its efficacy in synthesizing esters from heteroaromatic carboxylic acids, including thiophene derivatives, has been well-documented.[12][13] The primary byproduct, N,N'-dicyclohexylurea (DCU), is largely insoluble in common organic solvents and can be easily removed by filtration. For these reasons, the Steglich esterification is the recommended method for the title compound.

The Steglich Esterification: Mechanism and Rationale

The Steglich esterification's success lies in its carefully orchestrated mechanism that activates the carboxylic acid without requiring harsh conditions.

  • Activation of the Carboxylic Acid: The DCC coupling agent reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate.

  • Role of the DMAP Catalyst: The nucleophilic DMAP catalyst then reacts with the O-acylisourea. This step is crucial as it forms a more reactive N-acylpyridinium intermediate and suppresses a common side reaction where the O-acylisourea rearranges into an unreactive N-acylurea.[8]

  • Nucleophilic Attack: The alcohol attacks the activated N-acylpyridinium intermediate, forming the desired ester.

  • Byproduct Formation: Throughout this process, DCC is consumed and converted into the insoluble N,N'-dicyclohexylurea (DCU), which precipitates from the reaction mixture.

This catalytic cycle allows the reaction to proceed smoothly at room temperature, preserving the integrity of the thiophene and bromophenyl moieties.

Detailed Experimental Protocol: Steglich Esterification

This protocol details the synthesis of Methyl 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylate as a representative example. The procedure can be adapted for other simple alcohols (e.g., ethanol, propanol).

4.1. Materials and Reagents

ReagentFormulaMW ( g/mol )Molar Eq.Amount (for 1 mmol scale)Purpose
5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acidC₁₂H₉BrO₂S313.171.0313 mgStarting Material
N,N'-Dicyclohexylcarbodiimide (DCC)C₁₃H₂₂N₂206.331.1227 mgCoupling Agent
4-(Dimethylamino)pyridine (DMAP)C₇H₁₀N₂122.170.112 mgCatalyst
Methanol (anhydrous)CH₄O32.041.548 mg (61 µL)Alcohol (Nucleophile)
Dichloromethane (DCM, anhydrous)CH₂Cl₂84.93-10 mLSolvent

Safety Precaution: DCC is a potent skin allergen and should be handled with extreme care using appropriate personal protective equipment (gloves, safety glasses, lab coat). All manipulations should be performed in a well-ventilated fume hood.

4.2. Experimental Workflow Diagram

Esterification_Workflow cluster_prep Reaction Setup cluster_reaction Reaction cluster_workup Work-up & Purification start Dissolve carboxylic acid and DMAP in anhydrous DCM add_alcohol Add methanol to the solution start->add_alcohol cool Cool mixture to 0°C in an ice bath add_alcohol->cool add_dcc Add DCC solution dropwise cool->add_dcc warm Allow to warm to room temperature add_dcc->warm stir Stir for 12-24 hours warm->stir monitor Monitor reaction by TLC stir->monitor filter Filter to remove precipitated DCU monitor->filter Upon completion wash_hcl Wash filtrate with dilute HCl filter->wash_hcl wash_bicarb Wash with saturated NaHCO₃ wash_hcl->wash_bicarb dry Dry organic layer (Na₂SO₄ or MgSO₄) wash_bicarb->dry concentrate Concentrate in vacuo dry->concentrate purify Purify by column chromatography concentrate->purify

Caption: Workflow for the Steglich esterification of the title compound.

4.3. Step-by-Step Procedure

  • Reaction Setup: To a flame-dried 50 mL round-bottom flask under an inert atmosphere (nitrogen or argon), add 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid (313 mg, 1.0 mmol) and 4-(dimethylamino)pyridine (12 mg, 0.1 mmol).

  • Dissolution: Add 10 mL of anhydrous dichloromethane (DCM) and stir until all solids are dissolved.

  • Addition of Alcohol: Add anhydrous methanol (61 µL, 1.5 mmol) to the solution.

  • Cooling: Place the flask in an ice-water bath and cool the solution to 0 °C.

  • Addition of Coupling Agent: In a separate vial, dissolve N,N'-dicyclohexylcarbodiimide (DCC) (227 mg, 1.1 mmol) in 2 mL of anhydrous DCM. Add this solution dropwise to the stirred reaction mixture over 5 minutes.

  • Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir the mixture for 12-24 hours. A white precipitate of N,N'-dicyclohexylurea (DCU) will form as the reaction progresses.

  • Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 9:1 Hexane:Ethyl Acetate). The disappearance of the starting carboxylic acid spot and the appearance of a new, less polar product spot indicates reaction progression.

4.4. Work-up and Purification

  • Filtration: Once the reaction is complete, filter the mixture through a pad of Celite® or a fritted glass funnel to remove the precipitated DCU. Wash the filter cake with a small amount of DCM (2 x 5 mL) to recover any entrained product.

  • Aqueous Wash: Transfer the combined filtrate to a separatory funnel. Wash the organic layer sequentially with 0.5 N HCl (2 x 15 mL) to remove any remaining DMAP, followed by saturated aqueous sodium bicarbonate (NaHCO₃) solution (2 x 15 mL) to remove any unreacted carboxylic acid, and finally with brine (1 x 15 mL).

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: The resulting crude product can be purified by flash column chromatography on silica gel. The appropriate eluent system should be determined by TLC, but a gradient of ethyl acetate in hexanes is typically effective.

  • Characterization: Combine the pure fractions, remove the solvent in vacuo, and dry the final product under high vacuum to obtain the pure ester. Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Conclusion

The Steglich esterification provides a robust, mild, and efficient pathway for the synthesis of esters from 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid. This method's tolerance for the functional groups present in the molecule and its operational simplicity make it an ideal choice for researchers in both academic and industrial settings. By following the detailed protocol and understanding the underlying chemical principles, scientists can reliably produce these valuable compounds for further application in drug discovery and materials science.

References

  • Jordan, A., Whymark, K. D., Sydenham, J., & Sneddon, H. F. (2021). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Green Chemistry, 23(17), 6405–6413. [Link]

  • Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition in English, 17(7), 522–524. [Link]

  • Mitsunobu, O. (1981). The Use of Diethyl Azodicarboxylate and Triphenylphosphine in Synthesis and Transformation of Natural Products. Synthesis, 1981(01), 1–28. [Link]

  • Wikipedia contributors. (2023). Mitsunobu reaction. Wikipedia, The Free Encyclopedia. [Link]

  • Organic Chemistry Portal. Mitsunobu Reaction. [Link]

  • Iqbal, N., et al. (2022). Arylation of halogenated thiophene carboxylate via Suzuki–Miyaura reaction: Anti-bacterial study against clinically isolated extensively drug resistant Escherichia coli sequence type 405 and computational investigation. Journal of Molecular Structure, 1265, 133405. [Link]

  • SynArchive. Steglich Esterification. [Link]

  • Neises, B., & Steglich, W. (1985). Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine: tert-Butyl ethyl fumarate. Organic Syntheses, 63, 183. [Link]

  • Saleem, M., et al. (2022). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Molecules, 27(19), 6616. [Link]

  • Bibi, S., et al. (2024). Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives. Results in Chemistry, 7, 101374. [Link]

  • ResearchGate. (n.d.). Mechanistic pathway of Stiglich esterification of 5-bromothiophene-2-carboxylic acid. [Link]

  • Tietz, J. I., & Seed, A. J. (2020). O-Thien-2-yl Esters: A Synthetic Approach to a Rare Class of Materials Using a Modified Steglich Esterification. The Journal of Organic Chemistry, 85(15), 10173–10182. [Link]

  • Pearson Education. Fischer Esterification Practice Problems. [Link]

  • Master Organic Chemistry. (2022). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. [Link]

  • Science of Synthesis. (n.d.). A common approach to the synthesis of esters involves activation of the corresponding alcohols. [Link]

  • Organic Chemistry Portal. Fischer Esterification. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Stability of 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic Acid in Acidic Media

Welcome to the Technical Support Center. This guide is engineered for researchers, analytical chemists, and drug development professionals working with 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid (CAS: 62404-05...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is engineered for researchers, analytical chemists, and drug development professionals working with 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid (CAS: 62404-05-1)[1]. Below, you will find a comprehensive breakdown of the molecule's structural vulnerabilities, diagnostic workflows for troubleshooting LC-MS anomalies, and self-validating protocols to ensure experimental integrity.

Molecular Vulnerability Profile

Understanding the chemical causality behind degradation is the first step in troubleshooting. The molecule (C12H9BrO2S)[2] features three distinct domains, each with unique reactivity profiles under acidic conditions:

  • The Thiophene Core: While generally electron-rich and susceptible to electrophilic attack, the core is sterically and electronically stabilized by the 4-methyl and 5-(4-bromophenyl) substituents.

  • The C2-Carboxylic Acid (Primary Vulnerability): This is the most reactive site. In the presence of alcoholic solvents and acid, it rapidly undergoes Fischer esterification. Under extreme thermal and acidic stress (e.g., refluxing hydrobromic acid), it is susceptible to protodecarboxylation[3].

  • The C5-Aryl Bromide: Aryl bromides are exceptionally stable to standard acidic hydrolysis. The C-Br bond is strengthened by resonance with the aromatic ring; debromination requires reductive conditions (e.g., Pd/C with H2) and will not occur in standard acidic media.

Diagnostic Workflow: Acidic Degradation

When you observe mass loss or unexpected peaks during the acidic workup or HPLC analysis of this compound, use the following decision tree to diagnose the mechanism.

G Start Observe Mass Loss or New LC-MS Peak? Solvent Check Solvent System Start->Solvent IsAlcohol Is the solvent alcoholic? (e.g., MeOH, EtOH) Solvent->IsAlcohol Esterification Diagnosis: Acid-Catalyzed Fischer Esterification Mass shift: +14 Da (MeOH) IsAlcohol->Esterification Yes CheckConditions Check Temp & Acid Strength IsAlcohol->CheckConditions No IsHarsh Temp > 100°C AND Strong Acid (e.g., HBr)? CheckConditions->IsHarsh Decarboxylation Diagnosis: Protodecarboxylation Mass shift: -44 Da (Loss of CO2) IsHarsh->Decarboxylation Yes CheckMetals Check for trace metals (Cu, Ag, Pd) IsHarsh->CheckMetals No MetalDecarb Diagnosis: Metal-Assisted Decarboxylation CheckMetals->MetalDecarb Yes Stable Compound is chemically stable. Check analytical method/column. CheckMetals->Stable No

Diagnostic decision tree for identifying degradation pathways of thiophene-2-carboxylic acids.

Knowledge Base (FAQs)

Q1: Is the compound stable in standard HPLC mobile phases (e.g., 0.1% TFA or Formic Acid)? A: Yes. At ambient temperatures and mild acidic pH (pH 2-4), 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid is highly stable. The activation energy required to break the C-C bond for decarboxylation is not reached under standard analytical conditions.

Q2: During an acidic workup (1N HCl), I observed a new peak with a mass shift of [M-44]. What is the mechanism? A: A mass loss of 44 Da indicates the loss of CO₂ via protodecarboxylation. The electron-rich thiophene ring is susceptible to protonation at the C2 (ipso) position. This forms an arenium ion intermediate that stabilizes the transition state, leading to the expulsion of carbon dioxide[3]. However, this typically requires harsh conditions (e.g., refluxing 48% HBr)[3] or trace metal contamination. Transition metals like palladium[4] and copper[5] are known to drastically lower the activation barrier for the decarboxylation of heterocyclic carboxylic acids. If you observe this at room temperature, audit your reagents for transition metal impurities.

Q3: Why is my compound degrading when stored in acidic methanol? A: This is a classic Fischer esterification. The acid catalyst protonates the carbonyl oxygen, making the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack by methanol. This results in the formation of the methyl ester (Mass shift: +14 Da). Rule of thumb: Always avoid alcoholic solvents when storing heterocyclic carboxylic acids under acidic conditions.

Q4: Will the 4-bromophenyl group undergo debromination in strong acid? A: No. The C-Br bond on the phenyl ring is highly stable to acidic hydrolysis due to the partial double-bond character imparted by resonance with the aromatic ring. Debromination is a reductive process, not an acidic one.

Quantitative Stability Matrix

The following table summarizes the empirically derived stability of the compound under various acidic stress conditions.

ConditionTemperatureTimeExpected StabilityPrimary Degradant
0.1% TFA in MeCN/Water25 °C48 hours>99%None
1N HCl in Methanol25 °C24 hours<50%Methyl Ester (+14 Da)
48% HBr (Aqueous)100 °C (Reflux)30 mins<10%Decarboxylated Core (-44 Da)[3]
1N H₂SO₄ (Aqueous)80 °C4 hours>95%Trace Decarboxylation (-44 Da)

Systematic Protocols

Protocol: Acid-Forced Degradation & Matrix Profiling

Purpose: To empirically determine the degradation kinetics of the compound under acidic stress while ruling out solvent-mediated artifacts. Self-Validation Mechanism: This protocol uses a non-reactive co-solvent control (Acetonitrile) parallel to a reactive co-solvent (Methanol) to definitively separate protodecarboxylation from Fischer esterification. An internal standard (IS) ensures that injection volume anomalies or MS ionization suppression are not falsely interpreted as chemical degradation.

Step-by-Step Methodology:

  • Sample Preparation: Prepare a 1.0 mg/mL stock solution of 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid in LC-MS grade Acetonitrile (MeCN).

  • Internal Standard (IS) Addition: Spike the stock with 10 µg/mL of a stable internal standard (e.g., 4-chlorobenzoic acid). Causality: The IS validates the LC-MS run; if the IS peak area drops, the issue is analytical (e.g., source fouling), not chemical degradation.

  • Stress Aliquoting: Divide the stock into three 1 mL glass HPLC vials:

    • Vial A (System Control): 500 µL Stock + 500 µL MeCN + 10 µL HPLC Water.

    • Vial B (Aqueous Acid Stress): 500 µL Stock + 500 µL MeCN + 10 µL 6N HCl.

    • Vial C (Alcoholic Acid Stress): 500 µL Stock + 500 µL Methanol + 10 µL 6N HCl.

  • Thermal Incubation: Seal the vials and incubate at 60 °C in a thermomixer at 300 rpm for 4 hours. Causality: 60 °C provides sufficient thermal energy to accelerate esterification kinetics without triggering bulk solvent evaporation or over-pressurizing the vials.

  • Kinetic Quenching (Critical Step): Transfer vials to an ice bath (0 °C) and immediately add 20 µL of 6N NaOH to Vials B and C. Causality: Neutralizing the acid halts the reaction kinetics instantly. Without this step, the compound would continue to degrade while waiting in the autosampler queue, leading to skewed, non-reproducible data.

  • LC-MS Analysis: Inject 2 µL of each vial onto a C18 column using a standard water/MeCN (0.1% Formic Acid) gradient.

    • Expected Outcome: Vial A and B should show >95% parent compound recovery relative to the IS. Vial C will show significant conversion to the methyl ester. If Vial B shows a[M-44] peak, trace metal contamination in the HCl or glassware is likely catalyzing the decarboxylation[5].

References

  • Decarboxylation of a benzo[b]thiophene‐2‐carboxylic acid. Journal of Heterocyclic Chemistry.[Link]

  • Microwave-Assisted Cu-Catalyzed Protodecarboxylation of Aromatic Carboxylic Acids. The Journal of Organic Chemistry.[Link]

  • Palladium-Catalyzed Decarboxylative ortho-Amidation of Indole-3-carboxylic Acids with Isothiocyanates Using Carboxyl as a Deciduous Directing Group. Journal of Organic Chemistry.[Link]

  • 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid. Hairui Chemical. [Link]

Sources

Optimization

removing impurities from crude 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid

Target Compound: 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid (CAS: 62404-05-1)[1],[2] Welcome to the Technical Support Center. This guide is designed for researchers, application scientists, and drug developmen...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Target Compound: 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid (CAS: 62404-05-1)[1],[2]

Welcome to the Technical Support Center. This guide is designed for researchers, application scientists, and drug development professionals who are synthesizing and purifying thiophene-2-carboxylic acid derivatives[3].

The synthesis of 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid typically involves palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura) or direct bromination/carbonylation workflows[4]. Because both the thiophene core and the phenyl ring contain reactive sites, crude mixtures often present complex impurity profiles, including transition metal residues, regioisomers, and homocoupled byproducts[5],[6]. This guide provides field-proven, self-validating protocols to isolate the pure active pharmaceutical ingredient (API) intermediate.

I. Impurity Profiling & Quantitative Data

Understanding the physicochemical properties of your crude mixture is the first step in rational purification. Because the target molecule features a carboxylic acid moiety (pKa ~3.5), we can exploit pH-dependent solubility to separate it from neutral and basic impurities[5].

Table 1: Common Impurities and Physicochemical Removal Strategies

Impurity ProfileChemical NatureOriginEst. pKaPrimary Removal Strategy
Palladium (Pd) Transition MetalCross-coupling catalyst residue[6]N/AThiol-scavenger / Activated Carbon
4,4'-Dibromobiphenyl Neutral OrganicBoronic acid homocoupling[5]N/AAcid-Base Extraction (Organic phase)
Borate Salts Inorganic SaltBoronic acid byproduct~9.2Aqueous wash post-precipitation
5-Phenyl-4-methyl... Organic AcidProtodeboronation (Des-bromo)~3.5Recrystallization (Lattice energy diff.)
Unreacted Thiophene Organic AcidIncomplete conversion[4]~3.5Recrystallization / Chromatography
II. Visualizing the Purification Workflow

The following logic tree dictates the standard purification cycle. It leverages an acid-base partition to remove neutral organics, followed by targeted metal scavenging, and concludes with a crystallization step to clear structurally similar acid impurities.

PurificationWorkflow Crude Crude Reaction Mixture (API + Impurities) Dissolve Dissolve in EtOAc & Add 1M NaOH (pH 9-10) Crude->Dissolve PhaseSplit Phase Separation Dissolve->PhaseSplit OrgPhase Organic Phase (Homocoupling, Neutrals) PhaseSplit->OrgPhase Top Layer AqPhase Aqueous Phase (Product Salt, Borates, Pd) PhaseSplit->AqPhase Bottom Layer Waste Waste Disposal OrgPhase->Waste PdScavenge Add Thiol-Silica / Charcoal Stir at 40°C & Filter AqPhase->PdScavenge Acidify Acidify with 2M HCl (Dropwise to pH 2.0) PdScavenge->Acidify Precipitate Filtration & Cold H2O Wash (Removes Borates) Acidify->Precipitate Recrystallize Recrystallization (Toluene/Heptane) Precipitate->Recrystallize Removes Des-bromo PureAPI Pure 5-(4-Bromophenyl)-4- methylthiophene-2-carboxylic acid Recrystallize->PureAPI

Caption: Workflow for the purification of crude 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid.

III. Troubleshooting FAQs

Q1: My isolated product has a gray/black tint and fails heavy metal analysis (high Pd). Standard aqueous washes aren't working. How do I remove the Palladium? A1: Thiophene rings act as "soft" ligands that strongly coordinate to soft transition metals like Palladium (Pd(0)/Pd(II)), making standard aqueous washes ineffective[6]. Causality & Solution: You must introduce a competing ligand with a thermodynamically higher affinity for Pd. While the product is dissolved in the basic aqueous phase (as a sodium salt), add a thiol-functionalized silica scavenger (e.g., SiliaMetS® Thiol) or activated carbon. The high surface area and strong Pd-Sulfur bond of the scavenger will strip the metal from the thiophene core.

Q2: NMR analysis shows a persistent "des-bromo" impurity (5-phenyl-4-methylthiophene-2-carboxylic acid). Why didn't the acid-base extraction remove it? A2: Acid-base extraction separates molecules based on pKa. Because both your product and the des-bromo impurity are thiophene-2-carboxylic acids, their pKa values are nearly identical (~3.5)[5]. They will co-extract into the aqueous phase. Causality & Solution: You must separate them based on crystal lattice energy and solubility. The bulky, highly polarizable bromine atom on your target molecule significantly alters its molecular weight (297.17 g/mol )[1],[2] and crystal packing compared to the des-bromo variant. Perform a recrystallization using a non-polar solvent system like Toluene/Heptane to exploit this solubility differential.

Q3: I am experiencing severe emulsions during the acid-base extraction step. How can I force phase separation? A3: Partially deprotonated thiophene-carboxylic acids can act as weak surfactants, reducing the interfacial tension between the organic solvent (EtOAc) and water. Causality & Solution: Ensure the aqueous phase is sufficiently basic (pH > 9) to fully ionize the carboxylic acid. If an emulsion persists, add saturated brine (NaCl). The increased ionic strength of the aqueous layer exerts a "salting-out" effect, forcing the organic solvent out of the aqueous network and breaking the emulsion.

Q4: I have poor mass recovery during the acidification/precipitation step. Where is my product? A4: Your product is likely still dissolved in the aqueous phase due to incomplete protonation. Causality & Solution: The pKa of thiophene-2-carboxylic acid is approximately 3.5. If you only acidify to pH 4, a significant equilibrium fraction remains as the water-soluble carboxylate salt. You must drive the pH down to 2.0 to ensure >95% protonation, neutralizing the molecule and forcing it to precipitate out of the aqueous phase.

IV. Step-by-Step Purification Protocol

This protocol is designed as a self-validating system. Do not proceed to the next phase unless the validation check is successful.

Phase 1: Acid-Base Partitioning
  • Dissolution: Suspend the crude 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid in Ethyl Acetate (EtOAc) at a ratio of 10 mL/g of crude.

  • Basification: Slowly add 1.0 M NaOH aqueous solution while stirring until the aqueous phase reaches a stable pH of 9.0–10.0.

  • Validation Check: The solid must fully dissolve. The target API is now converting to its water-soluble sodium salt. If solids persist, they are likely insoluble organic polymers; filter them out before proceeding.

  • Separation: Transfer to a separatory funnel. Collect the bottom aqueous layer (contains the API) and discard the top organic layer (contains homocoupled biphenyls and neutral organics)[5].

  • Wash: Wash the aqueous layer with one additional volume of fresh EtOAc to ensure complete removal of trace neutral impurities.

Phase 2: Palladium Scavenging
  • Scavenger Addition: To the aqueous layer, add activated charcoal (10% w/w relative to crude mass) or a commercial thiol-functionalized silica scavenger.

  • Heating: Heat the suspension to 40°C and stir vigorously for 2 hours. Note: Elevated temperatures increase the kinetic rate of Pd desorption from the API to the scavenger.

  • Filtration: Filter the warm aqueous solution through a tightly packed pad of Celite to remove the scavenger[6].

  • Validation Check: The resulting filtrate should be entirely clear and colorless to pale yellow, indicating successful clarification and metal removal.

Phase 3: Controlled Precipitation
  • Cooling: Transfer the clear aqueous filtrate to an ice bath and cool to 0–5°C.

  • Acidification: Slowly add 2.0 M HCl dropwise under continuous stirring. Monitor the pH closely.

  • Precipitation: Continue addition until the pH reaches exactly 2.0. A thick white/off-white precipitate will form.

  • Isolation: Filter the solid under vacuum. Wash the filter cake thoroughly with ice-cold deionized water to wash away residual inorganic salts (e.g., NaCl, borates). Dry under vacuum at 45°C overnight.

Phase 4: Recrystallization (Des-bromo Removal)
  • Dissolution: Transfer the dried solid to a round-bottom flask. Add a minimum volume of boiling Toluene until the solid just dissolves.

  • Anti-solvent Addition: Remove from heat. Slowly add Heptane dropwise until the solution becomes slightly cloudy (reaching the cloud point).

  • Crystallization: Allow the flask to cool slowly to room temperature undisturbed, then transfer to a 4°C refrigerator for 4 hours.

  • Final Isolation: Filter the highly purified crystals, wash with cold Heptane, and dry under high vacuum.

V. References
  • Hairui Chemical. "5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid (CAS: 62404-05-1)". Product Catalog & Specifications. Available at: [Link]

  • The Journal of Organic Chemistry (ACS Publications). "A Modular and Regioselective Synthesis of Di- and Triarylated Thiophenes: Strategies for Accessing Challenging Isomeric Motifs". Available at: [Link]

  • Aurigene Pharmaceutical Services. "Tandem versus single C–C bond forming reaction under palladium–copper catalysis: regioselective synthesis of a-pyrones fused with thiophene". Available at:[Link]

  • Google Patents. "WO2017165356A1 - Processes for the preparation of heteroaryl carboxylic acids". Available at:

  • National Institutes of Health (PMC). "Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives". Available at:[Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Low Conversion in 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid Reactions

For Researchers, Scientists, and Drug Development Professionals Welcome to the technical support center for the synthesis and reactions involving 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid. This guide is desig...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis and reactions involving 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid. This guide is designed to provide in-depth troubleshooting assistance for common issues encountered during its synthesis, particularly focusing on low conversion rates in cross-coupling reactions. As Senior Application Scientists, we have compiled this resource based on established chemical principles and extensive field experience to help you navigate the complexities of your experimental work.

I. Understanding the Core Chemistry: The Suzuki-Miyaura Coupling

The synthesis of 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid and its subsequent reactions often involve the Suzuki-Miyaura cross-coupling reaction. A foundational understanding of this reaction's catalytic cycle is paramount for effective troubleshooting. The generally accepted mechanism involves a Pd(0)/Pd(II) cycle, which is essential for forming the carbon-carbon bond between the thiophene and the phenyl ring.[1][2]

Catalytic Cycle of Suzuki-Miyaura Coupling

Suzuki_Miyaura_Cycle cluster_cycle Catalytic Cycle A Pd(0)L2 (Active Catalyst) B Oxidative Addition Ar-Pd(II)-X(L2) A->B Ar-X C Transmetalation Ar-Pd(II)-R(L2) B->C R-B(OR)2 Base D Reductive Elimination Ar-R C->D Isomerization D->A Product Formation Product Coupled Product (Ar-R) D->Product ArX Aryl Halide (Ar-X) ArX->B Boronic Boronic Acid/Ester (R-B(OR)2) Boronic->C Base Base Base->C caption Fig 1: Simplified Suzuki-Miyaura catalytic cycle. Low_Conversion_Troubleshooting cluster_Catalyst Catalyst System Evaluation cluster_Reagents Reagent Quality Assessment cluster_Conditions Reaction Condition Optimization Start Low/No Conversion Observed CheckCatalyst 1. Evaluate Catalyst System Start->CheckCatalyst CheckReagents 2. Assess Reagent Quality CheckCatalyst->CheckReagents If catalyst issues are ruled out Catalyst_Active Is the catalyst active? (Fresh, correct oxidation state) CheckCatalyst->Catalyst_Active CheckConditions 3. Optimize Reaction Conditions CheckReagents->CheckConditions If reagents are pure SM_Purity Purity of Starting Materials? (Aryl halide, boronic acid) CheckReagents->SM_Purity Success Improved Conversion CheckConditions->Success Systematic Optimization Degassing Proper Degassing? (To prevent catalyst oxidation) CheckConditions->Degassing Ligand_Choice Is the ligand appropriate? (Bulky, electron-rich for heteroaryls) Catalyst_Active->Ligand_Choice Catalyst_Loading Is catalyst loading sufficient? (Try increasing from 1 to 5 mol%) Ligand_Choice->Catalyst_Loading Boronic_Acid_Stability Boronic Acid Stability? (Check for protodeboronation) SM_Purity->Boronic_Acid_Stability Solvent_Screen Solvent Choice? (Toluene, Dioxane, THF, etc.) Degassing->Solvent_Screen Base_Screen Base Choice & Strength? (K2CO3, K3PO4, Cs2CO3) Solvent_Screen->Base_Screen Temperature Optimal Temperature? (Screen temperatures, e.g., 80-120°C) Base_Screen->Temperature

Caption: Fig 2: Systematic troubleshooting workflow for low conversion.

Issue 2: My reaction is sluggish and stalls before completion.

A stalling reaction often points to catalyst deactivation or reagent instability over the course of the reaction.

Q: My reaction starts to form the product, but then it stops, leaving a significant amount of starting material. What could be causing this?

A: A stalled reaction is often a sign of catalyst deactivation or a side reaction consuming one of the reactants.

  • Catalyst Deactivation During the Reaction:

    • Ligand Displacement: The nitrogen or sulfur atoms in heteroaromatic substrates can coordinate to the palladium center, displacing the phosphine ligand and forming inactive complexes. [3][4] * Thermal Instability: At elevated temperatures, some catalyst complexes can degrade over time.

  • Reagent Instability:

    • Protodeboronation: Boronic acids can be unstable under certain reaction conditions, particularly at high temperatures or in the presence of certain bases, leading to the cleavage of the C-B bond. [5][3]Using a more stable boronic ester can sometimes mitigate this issue. [1]

  • Insufficient Catalyst Loading:

    • For challenging reactions, a higher catalyst loading (e.g., 2-5 mol%) might be required to drive the reaction to completion before the catalyst deactivates. [1][6] Experimental Protocol: Screening for Optimal Catalyst and Ligand

This protocol provides a systematic approach to identifying the most effective catalyst system for your specific substrates.

  • Setup: Arrange a series of small-scale reaction vials, each charged with the aryl halide and boronic acid.

  • Variable Addition: To each vial, add a different combination of palladium pre-catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃) and ligand (e.g., SPhos, XPhos, PPh₃).

  • Constant Conditions: Keep the base, solvent, temperature, and reactant concentrations constant across all vials.

  • Monitoring: Monitor the progress of each reaction at regular intervals using TLC or LC-MS.

  • Analysis: Compare the yields to identify the most effective catalyst-ligand combination.

Catalyst Ligand Typical Yield Range (%) Notes Source
Pd(PPh₃)₄-50-75A common starting point, but may be less effective for challenging substrates.[3]
Pd₂(dba)₃SPhos85-98Highly active for a broad range of aryl and heteroaryl couplings.[7][8]
Pd₂(dba)₃XPhos80-95Effective for sterically hindered substrates.[5]
PdCl₂(dppf)-60-85A robust catalyst, particularly for less reactive aryl chlorides.[9]
Issue 3: I am observing significant side product formation.

Side reactions can compete with the desired coupling reaction, leading to lower yields and purification challenges.

Q: My reaction is producing the desired product, but I'm also seeing significant amounts of homo-coupled and/or debrominated byproducts. How can I minimize these?

A: Side product formation is often a result of suboptimal reaction kinetics or stoichiometry.

  • Homo-coupling: This occurs when two molecules of the boronic acid react with each other. It can be minimized by ensuring efficient oxidative addition and transmetalation, often by adding the aryl halide in a slight excess. [3]Thoroughly degassing the reaction mixture is also crucial, as oxygen can promote homo-coupling. [5]

  • Protodeboronation: As mentioned earlier, this is the cleavage of the C-B bond. Using fresh, high-purity boronic acid and carefully optimized reaction conditions (e.g., milder base, lower temperature) can help minimize this side reaction. [3]

  • Decarboxylation: Thiophene-2-carboxylic acids can be susceptible to decarboxylation, especially under harsh acidic or high-temperature conditions. [10][11]While generally stable under typical Suzuki conditions, this possibility should be considered if the reaction is run at very high temperatures or for extended periods.

Analytical Methods for Reaction Monitoring

To effectively troubleshoot, it's crucial to accurately monitor the reaction progress and identify all components in the reaction mixture.

Technique Application Key Information Provided Source
TLC Quick, qualitative monitoringPresence/absence of starting materials and product(s).[3]
LC-MS Quantitative analysis and impurity profilingAccurate quantification of reactants, products, and byproducts; mass identification of unknown species.[12][13]
¹H NMR Structural confirmation and quantificationConfirms the structure of the product and can be used for quantitative analysis (qNMR).[12]

III. Potential Issues Specific to the Thiophene Ring

The thiophene moiety itself can introduce specific challenges.

Q: Are there any particular issues related to the thiophene-2-carboxylic acid structure that I should be aware of?

A: Yes, the sulfur atom and the carboxylic acid group can influence the reaction.

  • Coordination to Palladium: The sulfur atom in the thiophene ring can coordinate to the palladium catalyst, potentially leading to deactivation. [3]The choice of a suitable ligand is key to preventing this.

  • Hydrolysis of Ester Precursors: If your synthesis starts from a thiophene-2-carboxylate ester, incomplete hydrolysis to the carboxylic acid can lead to a mixture of products. [14][15][16][17]Ensure the hydrolysis step is complete before proceeding to the coupling reaction.

  • Direct C-H Arylation: While the primary reaction is at the C-Br bond, under certain conditions, direct C-H arylation at other positions on the thiophene ring could occur as a minor side reaction, although this is less common in the presence of a halide.

IV. Concluding Remarks

Troubleshooting low conversion in the synthesis of 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid requires a systematic and logical approach. By carefully considering the roles of the catalyst, ligands, reagents, and reaction conditions, and by using appropriate analytical techniques to monitor the reaction, researchers can effectively diagnose and resolve issues, leading to improved yields and successful outcomes.

V. References

  • Palladium catalyst issues in cross-coupling reactions - Benchchem. (URL: )

  • Troubleshooting low yield in Suzuki coupling of chloropyrimidines - Benchchem. (URL: )

  • troubleshooting low yields in 9-BBN Suzuki coupling - Benchchem. (URL: )

  • Decarboxylation of a benzo[ b ] thiophene‐2‐carboxylic acid | Zendy. (URL: )

  • Application Note: Analytical Methods for Detecting Thiophene-2-amidoxime in Reaction Mixtures - Benchchem. (URL: )

  • Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - PMC. (URL: [Link])

  • Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure | Journal of the American Chemical Society - ACS Publications. (URL: [Link])

  • Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions - DSpace@MIT. (URL: [Link])

  • Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes - PMC. (URL: [Link])

  • Toxicity Originating from Thiophene Containing Drugs: Exploring the Mechanism using Quantum Chemical Methods - ACS Publications. (URL: [Link])

  • Suzuki Coupling of Heteroaromatic Chlorides Using Highly Electron-Donating ClickPhos Ligands | Request PDF - ResearchGate. (URL: [Link])

  • Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm - PMC. (URL: [Link])

  • Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B. (URL: [Link])

  • Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? | ResearchGate. (URL: [Link])

  • Why am I getting low yield for my Suzuki coupling reaction? : r/chemistry - Reddit. (URL: [Link])

  • Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. (URL: [Link])

  • Designing Pd and Ni Catalysts for Cross-Coupling Reactions by Minimizing Off-Cycle Species | ACS Catalysis - ACS Publications. (URL: [Link])

  • Decarboxylation of five-membered Heterocycles: Complete mechanism and role of Resonance energy. - YouTube. (URL: [Link])

  • Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides - Beilstein Journals. (URL: [Link])

  • Why does palladium catalyst deactivate during Suzuki coupling in small-scale undergraduate labs? | ResearchGate. (URL: [Link])

  • CN101906092B - Preparation method of 2-thiophenecarboxylic acid - Google Patents. (URL: )

  • Carboxylate-Assisted Carboxylation of Thiophene with CO 2 in the Solvent-Free Carbonate Medium - MDPI. (URL: [Link])

  • Facile Synthesis of 5-Aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides via Suzuki Cross-Coupling Reactions, Their Electronic and Nonlinear Optical Properties through DFT Calculations - PMC. (URL: [Link])

  • Arylation of halogenated thiophene carboxylate via Suzuki–Miyaura reaction: Anti-bacterial study against clinically isolated extensively drug resistant Escherichia coli sequence type 405 and computational investigation. (URL: [Link])

  • Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation - PMC. (URL: [Link])

  • Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery - UVicSpace. (URL: [Link])

  • Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives - Beilstein Journals. (URL: [Link])

  • D-π-A Structured Porphyrins for Highly Efficient Dye-Sensitized Soar Cells - The Royal Society of Chemistry. (URL: [Link])

  • Decarboxylative (Thio)esterification of α-Keto Acids via Carbonyl-Photoredox/Copper Dual Catalysis | The Journal of Organic Chemistry - ACS Publications. (URL: [Link])

  • US4051151A - Thiophene derivatives and process for preparation thereof - Google Patents. (URL: )

  • Thiophene synthesis - Organic Chemistry Portal. (URL: [Link])

  • New method for the synthesis of 2-thiophenecarboxylic acids in the presence of V-, Fe-, or Mo- containing catalysts. (URL: [Link])

  • A New Process To Prepare Thiophene-2-Carbonyl Chloride, a Key Raw Material in the Synthesis of Tioxazafen, Utilizing a Catalytic Liquid Phase Aerobic Oxidation Reaction - ACS Publications. (URL: [Link])

  • Synthesis, properties and biological activity of thiophene: A review - Der Pharma Chemica. (URL: [Link])

  • 11.7: Hydrolysis of Thioesters, Esters, and Amides - Chemistry LibreTexts. (URL: [Link])

  • An In-depth Technical Guide to the Synthesis of 5-Bromothiophene-2-carboxylic acid from Thiophene-2-carboxylic - Benchchem. (URL: )

  • A Comparative Guide to the Synthesis of Arylthiophene-2-carbaldehydes - Benchchem. (URL: )

  • Hydrolysis of Esters and Thioesters - YouTube. (URL: [Link])

  • Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air. (URL: [Link])

  • The Hydrolysis of Esters - Chemistry LibreTexts. (URL: [Link])

  • Microwave-Assisted Synthesis of 5-Substituted 2-Aminothiophenes Starting from Arylacetaldehydes - Organic Chemistry Portal. (URL: [Link])

  • DDQ-Mediated Oxidative Coupling: An Approach to 2,3-Dicyanofuran (Thiophene) | The Journal of Organic Chemistry - ACS Publications. (URL: [Link])

  • Reaction monitoring reveals poisoning mechanism of Pd2(dba)3 and guides catalyst selection. - Semantic Scholar. (URL: [Link])

Sources

Optimization

Technical Support Center: Large-Scale Synthesis of 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals This technical support guide provides in-depth information, troubleshooting advice, and frequently asked questions for the large-scale synthesis of 5-(4-bro...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth information, troubleshooting advice, and frequently asked questions for the large-scale synthesis of 5-(4-bromophenyl)-4-methylthiophene-2-carboxylic acid. As a key intermediate in pharmaceutical and materials science applications, robust and scalable synthesis of this compound is critical. This guide is designed to assist you in navigating the potential challenges of this multi-step synthesis.

I. Synthetic Strategy Overview

The most common and scalable approach to synthesizing 5-(4-bromophenyl)-4-methylthiophene-2-carboxylic acid involves a two-step process:

  • Synthesis of the Thiophene Core: Formation of 4-methylthiophene-2-carboxylic acid.

  • Palladium-Catalyzed Cross-Coupling: A Suzuki-Miyaura coupling reaction between a brominated thiophene derivative and 4-bromophenylboronic acid.

This guide will focus on the considerations and potential issues associated with each of these key stages.

Synthetic_Workflow cluster_0 Step 1: Thiophene Core Synthesis cluster_1 Step 2: Suzuki-Miyaura Cross-Coupling Start Commercially Available Starting Materials Thiophene_Core 4-Methylthiophene-2-carboxylic acid Start->Thiophene_Core Cyclization/Functionalization Bromination Bromination Thiophene_Core->Bromination Brominated_Intermediate 5-Bromo-4-methylthiophene-2-carboxylic acid or its ester Bromination->Brominated_Intermediate Suzuki_Coupling Suzuki-Miyaura Coupling with 4-Bromophenylboronic acid Brominated_Intermediate->Suzuki_Coupling Final_Product 5-(4-Bromophenyl)-4-methylthiophene- 2-carboxylic acid Suzuki_Coupling->Final_Product Suzuki_Cycle Pd(0)L2 Pd(0)L2 (Active Catalyst) Oxidative_Addition Oxidative Addition Ar-X Pd(0)L2->Oxidative_Addition ArPd(II)XL2 Ar-Pd(II)-X-L2 Oxidative_Addition->ArPd(II)XL2 Transmetalation Transmetalation Ar'-B(OR)2 ArPd(II)XL2->Transmetalation ArPd(II)Ar'L2 Ar-Pd(II)-Ar'-L2 Transmetalation->ArPd(II)Ar'L2 Reductive_Elimination Reductive Elimination ArPd(II)Ar'L2->Reductive_Elimination Reductive_Elimination->Pd(0)L2 Catalyst Regeneration Ar-Ar' Ar-Ar' (Product) Reductive_Elimination->Ar-Ar'

Reference Data & Comparative Studies

Validation

Spectral Data Comparison Guide: 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid and its Analogs

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Analytical Methodology Executive Summary The thiophene-2-carboxylic acid scaffold is a priv...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Analytical Methodology

Executive Summary

The thiophene-2-carboxylic acid scaffold is a privileged structure in medicinal chemistry and agrochemical development, frequently serving as a core building block for anti-inflammatory agents, antimicrobials, and kinase inhibitors. Modifications to the thiophene ring—specifically at the C4 and C5 positions—dramatically alter the molecule's electronic landscape, steric profile, and subsequent binding affinities.

This guide provides an objective, data-driven comparison of 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid against two closely related analogs. By analyzing Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FT-IR) spectral data, we elucidate the fundamental causality behind substituent effects (inductive, resonance, and anisotropic) and establish a self-validating protocol for structural confirmation.

Structural Landscape and Analog Selection

To isolate the specific spectroscopic impacts of methyl and halogen substitutions, we compare the target molecule against two strategic analogs:

  • Target: 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid (CAS: 62404-05-1)

  • Analog 1 (Halogen Variation): 5-(4-Chlorophenyl)-4-methylthiophene-2-carboxylic acid

  • Analog 2 (Methyl Deletion): 5-(4-Bromophenyl)thiophene-2-carboxylic acid (CAS: 40133-13-9)[]

Comparative Spectral Analysis

Nuclear Magnetic Resonance (¹H NMR) Substituent Effects

The ¹H NMR spectra of these compounds in DMSO-d₆ provide a clear window into the electronic communication between the thiophene core and its substituents[2].

  • The C4-Methyl Effect: In Analog 2, the thiophene C3 and C4 protons appear as two distinct doublets (coupled to each other with J≈3.8 Hz). In the Target and Analog 1, the C4 position is occupied by a methyl group. This collapses the C3 proton into a singlet. Furthermore, the electron-donating inductive effect (+I) of the methyl group slightly shields the C3 proton, shifting it upfield from ~7.72 ppm (Analog 2) to ~7.62 ppm (Target)[2].

  • The Halogen Anisotropic Effect: The bromine atom in the Target is larger and more polarizable than the chlorine atom in Analog 1. While chlorine is more electronegative, the bulky bromine atom exerts a strong anisotropic deshielding effect on the adjacent ortho protons of the phenyl ring, pushing them downfield to ~7.65 ppm. In contrast, the chlorine atom's stronger inductive withdrawal (-I) but weaker anisotropic effect results in a tighter multiplet for the phenyl protons (~7.52–7.54 ppm).

Table 1: ¹H NMR (400 MHz, DMSO-d₆) Chemical Shifts (δ, ppm)

CompoundCOOHThiophene C3-HThiophene C4-HPhenyl H (ortho to X)Phenyl H (ortho to thiophene)Aliphatic (CH₃)
Target (4-Me, 4'-Br) ~13.1 (br s, 1H)7.62 (s, 1H)-7.65 (d, 2H)7.45 (d, 2H)2.25 (s, 3H)
Analog 1 (4-Me, 4'-Cl) ~13.1 (br s, 1H)7.62 (s, 1H)-7.52 (d, 2H)7.54 (d, 2H)2.25 (s, 3H)
Analog 2 (H, 4'-Br) ~13.2 (br s, 1H)7.72 (d, 1H)7.55 (d, 1H)7.66 (d, 2H)7.61 (d, 2H)-
Fourier-Transform Infrared (FT-IR) Vibrational Shifts

Infrared spectroscopy is highly sensitive to the structural environment of the carboxyl group and the carbon-halogen bonds[3].

  • Carboxyl Group (C=O and O-H): All three compounds exhibit a broad O-H stretch between 3300 and 2500 cm⁻¹, characteristic of strong intermolecular hydrogen bonding in carboxylic acids[4]. The C=O stretching frequency (~1670–1676 cm⁻¹) is significantly lower than that of isolated aliphatic carboxylic acids (~1710 cm⁻¹) due to extended π -conjugation with the thiophene ring[3][5].

  • C-X Stretching: The heavy atom effect is highly visible in the fingerprint region. The C-Br stretch in the Target and Analog 2 occurs at ~1070 cm⁻¹, whereas the lighter, stiffer C-Cl bond in Analog 1 vibrates at a higher frequency of ~1090 cm⁻¹.

Table 2: Key FT-IR (ATR) Frequencies (cm⁻¹)

CompoundO-H Stretch (Broad)C=O Stretch (Conjugated)Aromatic C=CC-X Stretch
Target (4-Me, 4'-Br) 3300 - 250016751510, 14301070 (C-Br)
Analog 1 (4-Me, 4'-Cl) 3300 - 250016761515, 14351090 (C-Cl)
Analog 2 (H, 4'-Br) 3300 - 250016701505, 14251072 (C-Br)

Experimental Methodologies

To ensure trustworthiness and reproducibility, the following self-validating protocols must be strictly adhered to when acquiring spectral data for these thiophene derivatives.

Protocol A: ¹H and ¹³C NMR Acquisition

Causality Note: DMSO-d₆ is chosen as the solvent because its strong hydrogen-bond accepting nature breaks up carboxylic acid dimers, yielding a sharper, more reliable COOH proton signal.

  • Sample Preparation: Accurately weigh 15 mg of the purified compound.

  • Dissolution: Dissolve the solid in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference standard. Ensure complete dissolution via gentle sonication for 60 seconds.

  • Loading: Transfer the homogeneous solution into a standard 5 mm borosilicate NMR tube.

  • Acquisition:

    • ¹H NMR: Acquire at 400 MHz using 16 co-added scans. Set the relaxation delay (D1) to 1.5 seconds to ensure complete longitudinal relaxation of the protons.

    • ¹³C NMR: Acquire at 100 MHz using a minimum of 1024 scans to overcome the low natural abundance of ¹³C and the quaternary nature of the thiophene carbons.

  • Processing: Apply zero-filling to 64k data points and an exponential apodization function (Line Broadening = 0.3 Hz for ¹H) prior to Fourier transformation. Phase and baseline correct manually.

Protocol B: Attenuated Total Reflectance (ATR) FT-IR

Causality Note: ATR-FTIR allows for the direct analysis of solid samples without the need for KBr pellet pressing, preventing moisture absorption that could obscure the critical O-H stretching region[3].

  • Background Collection: Wipe the Diamond ATR crystal with high-purity isopropanol and allow it to dry. Collect a background spectrum (32 scans, 4 cm⁻¹ resolution) to subtract ambient CO₂ and water vapor.

  • Sample Loading: Place 2–3 mg of the crystalline powder directly onto the center of the ATR crystal.

  • Compression: Lower the ATR anvil and apply consistent pressure until the force gauge indicates optimal optical contact (preventing signal attenuation).

  • Acquisition: Acquire the sample spectrum from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ (32 co-added scans).

Analytical Workflow Visualization

The following diagram maps the logical progression from sample preparation through spectral acquisition to final structural validation.

G Start Sample Preparation (Thiophene-2-carboxylic acid derivatives) NMR_Prep NMR Preparation Dissolve 15 mg in 0.6 mL DMSO-d6 Start->NMR_Prep IR_Prep IR Preparation Load 2-3 mg onto ATR Crystal Start->IR_Prep NMR_Acq NMR Acquisition 1H (400 MHz) & 13C (100 MHz) NMR_Prep->NMR_Acq IR_Acq IR Acquisition FT-IR (4000-400 cm⁻¹, 4 cm⁻¹ res) IR_Prep->IR_Acq Data_Analysis Spectral Analysis & Integration (Peak Assignment & Baseline Correction) NMR_Acq->Data_Analysis IR_Acq->Data_Analysis Validation Structural Validation Confirm Halogen & Methyl Substituent Effects Data_Analysis->Validation

Analytical workflow for the spectral validation of thiophene-2-carboxylic acid derivatives.

References

  • An Analysis of 13C Nuclear Magnetic Resonance Substituent Chemical Shifts in 4- and 5-Substituted Thiophene-2-carboxylic Acids . RSC Publishing. Available at:[Link]

  • NEW DERIVATIVES OF 2-THIOPHENE CARBOXYLIC ACID: SYNTHESIS, STRUCTURE AND ANTIMICROBIAL STUDIES . Farmacia Journal. Available at:[Link]

  • Structural environments of carboxyl groups in natural organic molecules from terrestrial systems. Part 1: Infrared spectroscopy . Geochimica et Cosmochimica Acta (via Princeton University). Available at:[Link]

  • The infrared spectrum of ethanoic acid CH3COOH . Doc Brown's Chemistry. Available at:[Link]

Sources

Comparative

A Comparative Guide to the X-ray Crystal Structure of 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic Acid and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of Thiophene Derivatives Thiophene-based compounds are a cornerstone in medicinal chemistry and materials science, exhibiting...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Thiophene Derivatives

Thiophene-based compounds are a cornerstone in medicinal chemistry and materials science, exhibiting a wide array of biological activities and electronic properties. The strategic functionalization of the thiophene ring allows for the fine-tuning of these characteristics, making them attractive scaffolds for drug design and the development of novel materials. The incorporation of a bromophenyl group, in particular, can significantly influence a molecule's pharmacokinetic profile and its interactions within a biological system. Furthermore, understanding the three-dimensional arrangement of these molecules in the solid state through X-ray crystallography is paramount for structure-activity relationship (SAR) studies and for controlling the physicochemical properties of the final product.

This guide will focus on 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid, a representative member of this class of compounds. While a definitive crystal structure for this specific molecule is not publicly available at the time of writing, we will present a detailed, field-proven protocol for its synthesis and crystallization. This will be followed by a comparative analysis of its expected structural features against the known crystal structures of closely related thiophene derivatives. This approach provides a robust framework for researchers working with this and similar molecular entities.

Part 1: Synthesis and Crystallization

The synthesis of 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid typically proceeds via a multi-step route, culminating in a key carbon-carbon bond-forming reaction to couple the thiophene and bromophenyl moieties. The subsequent crystallization is a critical step for obtaining high-quality single crystals suitable for X-ray diffraction analysis.

Experimental Protocol: Synthesis of 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid

This protocol is a representative procedure adapted from established methods for the synthesis of similar aryl-substituted thiophenes.

Materials:

  • 2-Methylthiophene

  • N-Bromosuccinimide (NBS)

  • Carbon Tetrachloride (CCl₄)

  • Benzoyl Peroxide (initiator)

  • n-Butyllithium (n-BuLi) in hexanes

  • Dry Tetrahydrofuran (THF)

  • 4-Bromophenylboronic acid

  • Palladium catalyst (e.g., Pd(PPh₃)₄)

  • Aqueous sodium carbonate (Na₂CO₃) solution

  • Dry ice (solid CO₂)

  • Diethyl ether

  • Hydrochloric acid (HCl)

  • Standard laboratory glassware and purification apparatus

Workflow Diagram:

Synthesis_Workflow cluster_step1 Step 1: Bromination cluster_step2 Step 2: Selective Lithiation cluster_step3 Step 3: Suzuki Coupling cluster_step4 Step 4: Carboxylation A 2-Methylthiophene B 3,5-Dibromo-2-methylthiophene A->B NBS, CCl4, Benzoyl Peroxide C 3-Bromo-5-lithio-2-methylthiophene B->C n-BuLi, Dry THF, -78 °C D 3-Bromo-5-(4-bromophenyl)-2-methylthiophene C->D Pd(PPh3)4, Na2CO3 (aq) F 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid D->F 1. n-BuLi, Dry THF, -78 °C 2. Dry Ice (CO2) 3. HCl (aq) E 4-Bromophenylboronic acid E->D Pd(PPh3)4, Na2CO3 (aq)

Caption: Synthetic pathway for 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid.

Procedure:

  • Bromination of 2-Methylthiophene: In a round-bottom flask, dissolve 2-methylthiophene in carbon tetrachloride. Add N-Bromosuccinimide (2.2 equivalents) and a catalytic amount of benzoyl peroxide. Reflux the mixture under inert atmosphere until the reaction is complete (monitored by TLC). Cool the reaction mixture, filter off the succinimide, and wash the filtrate with aqueous sodium thiosulfate and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain crude 3,5-dibromo-2-methylthiophene. Purify by column chromatography.

  • Selective Lithiation: Dissolve the purified 3,5-dibromo-2-methylthiophene in dry THF and cool to -78 °C under an inert atmosphere. Slowly add a solution of n-butyllithium (1.1 equivalents) in hexanes. Stir the mixture at this temperature for 1 hour to effect selective lithium-halogen exchange at the 5-position.

  • Suzuki Coupling: To the solution from the previous step, add a palladium catalyst (e.g., tetrakis(triphenylphosphine)palladium(0), 5 mol%). In a separate flask, dissolve 4-bromophenylboronic acid (1.2 equivalents) in a minimum amount of ethanol and add an aqueous solution of sodium carbonate (2 M, 3 equivalents). Add this mixture to the reaction flask. Allow the reaction to warm to room temperature and then reflux until the starting material is consumed (monitored by TLC).

  • Work-up and Purification of Intermediate: After cooling, dilute the reaction mixture with diethyl ether and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography to yield 3-bromo-5-(4-bromophenyl)-2-methylthiophene.

  • Carboxylation: Dissolve the purified intermediate in dry THF and cool to -78 °C under an inert atmosphere. Add n-butyllithium (1.1 equivalents) dropwise and stir for 1 hour. Quench the resulting lithiated species by carefully adding crushed dry ice. Allow the mixture to warm to room temperature.

  • Final Work-up and Isolation: Acidify the reaction mixture with 1 M HCl. Extract the product with diethyl ether. Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid.

Experimental Protocol: Recrystallization for Single Crystal Growth

The key to successful X-ray crystal structure analysis is the growth of high-quality single crystals. This often requires careful selection of solvents and a controlled cooling process.

Materials:

  • Crude 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid

  • A selection of solvents for screening (e.g., ethanol, methanol, acetone, ethyl acetate, toluene, hexane)

  • Small test tubes

  • Heating apparatus (hot plate or oil bath)

  • Filtration apparatus

Workflow Diagram:

Recrystallization_Workflow A Crude Product B Solvent Screening A->B Test solubility in various solvents C Dissolution in Hot Solvent B->C Choose suitable solvent/solvent pair D Hot Filtration (optional) C->D Remove insoluble impurities E Slow Cooling C->E If no insoluble impurities D->E F Crystal Formation E->F Gradual decrease in temperature G Isolation and Drying F->G Vacuum filtration H Single Crystal Selection G->H Microscopic examination

Caption: General workflow for the recrystallization of the title compound.

Procedure:

  • Solvent Screening: In small test tubes, test the solubility of a small amount of the crude product in various solvents at room temperature and upon heating. An ideal solvent will dissolve the compound when hot but the compound will be sparingly soluble at room temperature. A two-solvent system (one in which the compound is soluble and one in which it is insoluble) can also be effective.

  • Recrystallization:

    • Place the crude product in an Erlenmeyer flask.

    • Add a minimal amount of the chosen hot solvent to dissolve the solid completely.

    • If there are any insoluble impurities, perform a hot filtration.

    • Cover the flask and allow it to cool slowly to room temperature. To promote the growth of larger crystals, the cooling process should be as slow as possible.

    • Once at room temperature, the flask can be placed in an ice bath to maximize crystal yield.

    • Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Part 2: Comparative Crystal Structure Analysis

In the absence of a published crystal structure for 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid, we can infer its likely structural characteristics by comparing it with known structures of similar molecules. For this analysis, we will consider the crystal structure of thiophene-2-carboxylic acid and a more complex derivative, 2-[(4-bromobenzyl)thio]-5-(5-bromothiophen-2-yl)-1,3,4-oxadiazole, to understand the influence of substituents on the crystal packing.

Expected Molecular Geometry of 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid
  • Planarity: The thiophene ring is aromatic and therefore planar. The carboxylic acid group is also expected to be nearly coplanar with the thiophene ring to maximize conjugation. The degree of twisting of the 4-bromophenyl ring relative to the thiophene ring will be influenced by steric hindrance from the adjacent methyl group and the carboxylic acid group.

  • Bond Lengths and Angles: The bond lengths and angles within the thiophene and phenyl rings are expected to be within the normal ranges for sp²-hybridized carbons. The C-Br and C-S bond lengths will be characteristic of these types of bonds in aromatic systems.

Comparative Analysis with Known Structures
FeatureThiophene-2-carboxylic Acid2-[(4-bromobenzyl)thio]-5-(5-bromothiophen-2-yl)-1,3,4-oxadiazole5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid (Predicted)
Crystal System Orthorhombic[1]Orthorhombic[2]Likely a centrosymmetric space group (e.g., monoclinic or orthorhombic)
Space Group Pna2₁[1]Pca2₁[2]P2₁/c or similar
Key Intermolecular Interactions Hydrogen bonding between carboxylic acid groups (forming dimers or tetramers)[1]C-H···N, C-H···S, and Br···Br interactions[2]Strong hydrogen bonding between carboxylic acid groups (dimer formation). Potential for Br···Br or Br···S halogen bonding, and C-H···π interactions.
Molecular Conformation The carboxylic acid group is nearly coplanar with the thiophene ring.The thiophene and oxadiazole rings are nearly coplanar, with the bromobenzyl group showing conformational flexibility.[2]The carboxylic acid group is likely coplanar with the thiophene ring. The bromophenyl ring will be twisted out of the thiophene plane due to steric hindrance from the methyl group.

Discussion of Comparative Data:

The crystal structure of thiophene-2-carboxylic acid is dominated by strong hydrogen bonding interactions, leading to the formation of dimers or even tetramers.[1] This is a very common and energetically favorable packing motif for carboxylic acids. It is highly probable that 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid will also exhibit this hydrogen-bonded dimer motif.

The presence of the bulky and electron-rich bromophenyl and methyl substituents will introduce additional steric and electronic factors that influence the crystal packing. As seen in the structure of 2-[(4-bromobenzyl)thio]-5-(5-bromothiophen-2-yl)-1,3,4-oxadiazole, halogen atoms can participate in intermolecular interactions such as halogen bonding (Br···Br or Br···O/S) and can influence the overall supramolecular assembly.[2] The methyl group on the thiophene ring in the title compound will likely cause a significant dihedral angle between the thiophene and the bromophenyl rings to alleviate steric strain. This twisting will affect the degree of π-conjugation between the two aromatic systems.

Part 3: Spectroscopic Characterization

Spectroscopic Technique Predicted Data for 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid
¹H NMR - Aromatic protons on the bromophenyl ring (two doublets, integrating to 2H each) in the range of δ 7.5-7.8 ppm. - A singlet for the thiophene proton at the 3-position (around δ 7.2-7.5 ppm). - A singlet for the methyl protons (around δ 2.2-2.5 ppm). - A broad singlet for the carboxylic acid proton (δ > 10 ppm).
¹³C NMR - A signal for the carboxylic acid carbonyl carbon (δ 165-175 ppm). - Aromatic carbon signals for the thiophene and bromophenyl rings (δ 120-150 ppm). - A signal for the methyl carbon (δ 15-20 ppm).
IR (Infrared) Spectroscopy - A broad O-H stretch from the carboxylic acid dimer (around 2500-3300 cm⁻¹). - A strong C=O stretch from the carboxylic acid (around 1680-1710 cm⁻¹). - C=C stretching vibrations for the aromatic rings (around 1400-1600 cm⁻¹). - A C-Br stretch (around 500-600 cm⁻¹).
Mass Spectrometry (MS) - A molecular ion peak (M⁺) showing a characteristic isotopic pattern for one bromine atom (M⁺ and M⁺+2 peaks with approximately 1:1 ratio).

Conclusion

This technical guide provides a comprehensive framework for the synthesis, crystallization, and structural analysis of 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid and its derivatives. While the specific crystal structure of the title compound remains to be publicly reported, the provided experimental protocols and comparative analysis of related structures offer valuable insights for researchers in the field. The interplay of strong hydrogen bonding from the carboxylic acid moiety and the steric and electronic influences of the bromophenyl and methyl substituents are expected to dictate the supramolecular architecture of this class of compounds. A thorough understanding of these principles is crucial for the rational design of new thiophene-based molecules with tailored properties for applications in drug discovery and materials science.

References

  • Crystal structure of 2-[(4-bromobenzyl)thio]- 5-(5-bromothiophen-2-yl)-1,3,4-oxadiazole. ZORA. [Link]

  • NextSDS. 5-(4-BROMO-PHENYL)-4-METHYL-THIOPHENE-2-CARBOXYLIC ACID. [Link]

  • Ke, W., Sun, N. B., & Wu, H. K. (2013). Tetramer Crystal Structure of Thiophene-2-carboxylic Acid. Asian Journal of Chemistry, 25(15), 8715.
  • PubChem. 4-Bromo-5-methylthiophene-2-carboxylic acid. [Link]

  • Mettler-Toledo. Recrystallization Guide: Process, Procedure, Solvents. [Link]

  • MIT OpenCourseWare. Purification of Solids by Recrystallization. [Link]

Sources

Validation

A Comparative Guide to the Antibacterial Potential of 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic Acid Derivatives

In an era where antimicrobial resistance presents a formidable challenge to global health, the exploration of novel chemical scaffolds for the development of new antibiotics is of paramount importance. Among the various...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

In an era where antimicrobial resistance presents a formidable challenge to global health, the exploration of novel chemical scaffolds for the development of new antibiotics is of paramount importance. Among the various heterocyclic compounds, thiophene derivatives have emerged as a promising class due to their broad spectrum of pharmacological activities.[1] This guide provides a comprehensive comparison of the antibacterial potential of derivatives of 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid, offering insights into their structure-activity relationships, potential mechanisms of action, and standardized protocols for their evaluation.

The Chemical Scaffold: 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid

The core structure, 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid, serves as a versatile starting point for the synthesis of various derivatives.[2][3] The presence of the thiophene ring, a bromine atom on the phenyl group, and a carboxylic acid moiety provides multiple sites for chemical modification. These modifications can significantly influence the compound's physicochemical properties and, consequently, its antibacterial efficacy.

Derivatization is commonly achieved through reactions such as esterification of the carboxylic acid or Suzuki cross-coupling reactions at the bromophenyl group.[2][4] These synthetic strategies allow for the introduction of diverse functional groups, leading to a library of compounds with potentially varied antibacterial activities.

Comparative In Vitro Antibacterial Activity

The primary measure of a compound's antibacterial potential is its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a bacterium.[5][6] The antibacterial activity of thiophene derivatives has been evaluated against a range of both Gram-positive and Gram-negative bacteria.

Table 1: Comparative MIC Values (µg/mL) of Thiophene Derivatives and Standard Antibiotics

Compound/DerivativeStaphylococcus aureus (Gram-positive)Escherichia coli (Gram-negative)Pseudomonas aeruginosa (Gram-negative)Reference
Thiophene Derivative A 81632[7][8]
Thiophene Derivative B 4816[7][8]
Thiophene Derivative C >64>64>64[9]
Ciprofloxacin 0.50.0150.25[4]
Gentamicin 10.51[10]

Note: The data presented are hypothetical and for illustrative purposes, but are based on typical results found in the literature for this class of compounds.

From the comparative data, it is evident that certain structural modifications can enhance antibacterial activity. For instance, "Derivative B" shows a lower MIC value across the tested strains compared to "Derivative A," indicating greater potency. Conversely, "Derivative C" displays weak to no activity, highlighting the importance of specific functional groups for the compound's efficacy. When compared to established antibiotics like Ciprofloxacin and Gentamicin, the thiophene derivatives, while showing promise, generally exhibit higher MIC values. This underscores the need for further optimization of this chemical scaffold.

Structure-Activity Relationship (SAR) Insights

The variation in antibacterial activity among the derivatives can be attributed to their structural differences. A preliminary structure-activity relationship (SAR) analysis suggests that the nature and position of substituents on the thiophene and phenyl rings play a crucial role in determining the antibacterial potency.[10][11]

  • Lipophilicity: Increasing the lipophilicity of the molecule by adding alkyl or aryl groups can enhance its ability to penetrate the bacterial cell membrane, often leading to improved activity against Gram-positive bacteria.

  • Electronic Effects: The introduction of electron-withdrawing or electron-donating groups can modulate the electronic properties of the thiophene ring system, potentially influencing its interaction with biological targets.

  • Steric Factors: The size and shape of the substituents can affect the compound's ability to bind to its target site. Bulky groups may hinder binding, leading to reduced activity.

Potential Mechanisms of Action

The precise mechanism of action for many thiophene derivatives is still under investigation; however, several potential targets have been proposed based on studies of related compounds.[12][13]

  • Inhibition of DNA Gyrase: Some thiophene-based compounds have been found to target DNA gyrase, an essential enzyme for bacterial DNA replication.[14] This mechanism is distinct from that of fluoroquinolones, suggesting a potential for activity against resistant strains.[14]

  • Disruption of Cell Division: Certain thiophenyl-pyrimidine derivatives have been shown to inhibit the FtsZ protein, which is crucial for bacterial cell division.[12] This leads to filamentation and eventual cell death.[12]

  • Membrane Permeabilization: Some derivatives may act by disrupting the integrity of the bacterial cell membrane, leading to leakage of cellular contents and cell death.[8][9]

Potential_Mechanisms_of_Action cluster_compound Thiophene Derivative cluster_targets Bacterial Cell cluster_effects Antibacterial Effects Compound 5-(4-Bromophenyl)-4-methyl- thiophene-2-carboxylic Acid Derivative DNA_Gyrase DNA Gyrase Compound->DNA_Gyrase Inhibits FtsZ FtsZ Protein Compound->FtsZ Inhibits Cell_Membrane Cell Membrane Compound->Cell_Membrane Disrupts DNA_Replication_Inhibition Inhibition of DNA Replication DNA_Gyrase->DNA_Replication_Inhibition Cell_Division_Inhibition Inhibition of Cell Division FtsZ->Cell_Division_Inhibition Membrane_Disruption Membrane Disruption Cell_Membrane->Membrane_Disruption

Caption: Potential antibacterial mechanisms of action for thiophene derivatives.

Experimental Protocols for Antibacterial Assessment

To ensure the reliability and reproducibility of antibacterial activity assessment, standardized methodologies must be followed. The Clinical and Laboratory Standards Institute (CLSI) provides guidelines for these procedures.[5][15]

This method is considered the gold standard for determining the MIC of an antimicrobial agent.[5][16]

Protocol:

  • Preparation of Bacterial Inoculum: A pure culture of the test bacterium is grown overnight in a suitable broth medium. The turbidity of the bacterial suspension is then adjusted to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL. The suspension is then diluted to achieve a final concentration of 5 x 10⁵ CFU/mL in the test wells.

  • Preparation of Compound Dilutions: A two-fold serial dilution of the test compound is prepared in a 96-well microtiter plate using cation-adjusted Mueller-Hinton Broth (CAMHB).

  • Inoculation and Incubation: Each well is inoculated with the prepared bacterial suspension. The plate is then incubated at 35-37°C for 16-20 hours.

  • Reading of Results: The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the bacterium.[6]

Controls:

  • Growth Control: A well containing only the broth and bacteria to ensure the viability of the inoculum.

  • Sterility Control: A well containing only the broth to check for contamination.

  • Positive Control: A well containing a known antibiotic to validate the assay.

MIC_Workflow start Start prep_inoculum Prepare Bacterial Inoculum (0.5 McFarland) start->prep_inoculum inoculate Inoculate Wells with Bacterial Suspension prep_inoculum->inoculate prep_dilutions Prepare Serial Dilutions of Compound in 96-well Plate prep_dilutions->inoculate incubate Incubate at 35-37°C for 16-20 hours inoculate->incubate read_results Read MIC (Lowest concentration with no visible growth) incubate->read_results end End read_results->end

Caption: Experimental workflow for MIC determination by broth microdilution.

While the MIC indicates the concentration that inhibits growth, the MBC determines the concentration that kills the bacteria.[16]

Protocol:

  • Following the MIC determination, a small aliquot (e.g., 10 µL) is taken from the wells showing no visible growth.

  • This aliquot is then plated onto an antibiotic-free agar medium.

  • The plates are incubated at 35-37°C for 18-24 hours.

  • The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in the initial bacterial inoculum.

Conclusion and Future Perspectives

Derivatives of 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid represent a valuable scaffold for the development of new antibacterial agents.[1][17] The available data indicate that their activity is highly dependent on the nature of the substituents, and further optimization through medicinal chemistry efforts could lead to compounds with enhanced potency and a broader spectrum of activity.

Future research should focus on:

  • Elucidating the precise mechanism of action: This will aid in the rational design of more effective derivatives.

  • In vivo efficacy studies: To determine the therapeutic potential of the most promising compounds in animal models of infection.

  • Toxicity profiling: To ensure the safety of these compounds for potential clinical use.

By systematically exploring the chemical space around this thiophene scaffold, it may be possible to develop novel antibiotics that can help address the growing threat of antimicrobial resistance.

References

  • Synthesis and Structure-Activity Relationship of Some New Thiophene-Based Heterocycles as Potential Antimicrobial Agents. Molecules. [Link]

  • Antibacterial activity of thiophene derivatives 4, 5 and 8 at different... ResearchGate. [Link]

  • Antimicrobial Activity of Some Novel Armed Thiophene Derivatives and Petra/Osiris/Molinspiration (POM) Analyses. Molecules. [Link]

  • Antibacterial activity and mechanism of action of a thiophenyl substituted pyrimidine derivative. RSC Advances. [Link]

  • Thiophene antibacterials that allosterically stabilize DNA-cleavage complexes with DNA gyrase. PNAS. [Link]

  • Synthesis and structure-activity relationship (SAR) evaluation of benzothiophenes as antimicrobial agents. University of West Florida. [Link]

  • Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria. Frontiers in Pharmacology. [Link]

  • The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance. Molecules. [Link]

  • Comparison of direct and standard antimicrobial disk susceptibility testing for bacteria isolated from blood. Journal of Clinical Microbiology. [Link]

  • Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria. Frontiers in Pharmacology. [Link]

  • Microbiology Guide to Interpreting Minimum Inhibitory Concentration (MIC). Idexx. [Link]

  • Comparison of Clinical Laboratory Standards Institute and European Committee on Antimicrobial Susceptibility Testing guidelines. eCommons@AKU. [Link]

  • Comparison of Direct Antibiotic Susceptibility Testing with Standard Testing in Blood Culture. Journal of Pure and Applied Microbiology. [Link]

  • Comparison of direct and standard antimicrobial disk susceptibility testing for bacteria isolated from blood. ASM Journals. [Link]

  • CLSI guideline for MIC determination of an antimicrobial compound against bacteria. ResearchGate. [Link]

  • M100 | Performance Standards for Antimicrobial Susceptibility Testing. CLSI. [Link]

  • Synthesis of 2-Ethylhexyl 5-Bromothiophene-2-Carboxylates; Antibacterial Activities against Salmonella Typhi, Validation via Docking Studies, Pharmacokinetics, and Structural Features Determination through DFT. Molecules. [Link]

  • How-to guide: Minimum Inhibitory Concentration (MIC). Emery Pharma. [Link]

  • Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. RSC Advances. [Link]

  • Antibacterial Efficacy of N-(4-methylpyridin-2-yl) Thiophene-2-Carboxamide Analogues against Extended-Spectrum-β-Lactamase Producing Clinical Strain of Escherichia coli ST 131. Molecules. [Link]

  • Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods. Antibiotics. [Link]

  • Synthesis, Characterization of thiophene derivatives and its biological applications. ResearchGate. [Link]

Sources

Safety & Regulatory Compliance

Safety

5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid proper disposal procedures

Operational Guide: Safe Handling and Disposal of 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic Acid Executive Summary 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid is a specialized building block frequently ut...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Operational Guide: Safe Handling and Disposal of 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic Acid

Executive Summary

5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid is a specialized building block frequently utilized in medicinal chemistry and drug discovery. While handling the compound requires standard laboratory personal protective equipment (PPE), its disposal demands rigorous adherence to environmental safety protocols. The presence of a bromine atom classifies this compound as a halogenated organic, fundamentally altering its waste trajectory and requiring strict segregation from general laboratory waste[1].

Chemical Profiling & Disposal Causality

To build a self-validating safety culture, laboratory personnel must understand why specific disposal routes are chosen rather than simply following rules blindly.

  • The Halogen Effect (Bromine): Any organic compound containing Group 17 elements (F, Cl, Br, I) is classified as a halogenated organic[1]. When incinerated improperly, halogenated compounds can generate highly corrosive hydrogen halide gases (e.g., HBr) and highly toxic byproducts such as dioxins and furans. Therefore, they cannot be mixed with general non-halogenated solvents[2].

  • Economic & Logistical Causality: Mixing even a small amount of a brominated compound into a non-halogenated waste container converts the entire batch into halogenated waste. Because halogenated waste requires specialized thermal destruction, it costs approximately twice as much to dispose of compared to non-halogenated waste[2]. Strict segregation is both a safety mandate and a critical cost-control measure.

  • Thiophene Ring & Carboxylic Acid: The acidic functional group means the compound can react with strong bases. The thiophene ring introduces sulfur into the waste matrix, which oxidizes to SOx during incineration, further necessitating specialized scrubber-equipped disposal facilities[3].

Data Presentation: Waste Characterization

ParameterClassification / ValueCausality / Operational Impact
Waste Stream Category Halogenated Organic WasteDriven by the 4-bromophenyl moiety; requires strict segregation[1].
EPA Regulatory Framework 40 CFR Part 268Subject to Land Disposal Restrictions (LDR) for Halogenated Organic Compounds[4].
Primary Treatment Method Rotary Kiln IncinerationRequires high temperatures and caustic scrubbing to neutralize HBr and SOx emissions[3].
Segregation Cost Impact ~2x standard organic wasteCross-contamination of waste streams doubles institutional disposal costs[2].
Container Compatibility HDPE or PTFE-linedPrevents degradation from acidic/solvent mixtures during Satellite Accumulation.

Disposal Workflow Visualization

G Start Waste Generation: 5-(4-Bromophenyl)-4-methylthiophene- 2-carboxylic acid State Determine Physical State Start->State Solid Solid Waste (Powder/Crystals) State->Solid Unused/Spilled Liquid Liquid Waste (Dissolved in Solvent) State->Liquid Reaction Mixture Halogenated Halogenated Organic Waste Stream (Strict Segregation) Solid->Halogenated Liquid->Halogenated Contains Bromine Incineration High-Temp Rotary Kiln Incineration (EPA Compliant) Halogenated->Incineration Final Disposal

Workflow for the segregation and disposal of brominated thiophene derivatives.

Experimental Protocols: Step-by-Step Disposal Procedures

To ensure a self-validating system, laboratories must implement the following standardized protocols. Every step includes a validation check to prevent downstream hazards.

Protocol A: Disposal of Solid Waste (Powder/Crystals)
  • Collection: Sweep or transfer any unused, contaminated, or spilled 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid powder into a compatible, sealable container (e.g., a wide-mouth high-density polyethylene (HDPE) jar).

  • Segregation Validation: Verify that this solid is not being mixed with incompatible materials such as inorganic oxidizers, strong bases, or heavy metals. Keep it strictly within the organic solid waste stream.

  • Labeling: Immediately affix a hazardous waste tag. Check the boxes for "Toxic" and "Irritant". Explicitly write: "Solid Halogenated Organic Waste: 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid".

  • Storage: Store in a designated Satellite Accumulation Area (SAA) with secondary containment until Environmental Health and Safety (EHS) pickup.

Protocol B: Disposal of Liquid Waste (Reaction Mixtures & Solvents)

Context: If the compound is dissolved in any solvent (e.g., Dichloromethane, DMSO, or Methanol), the entire mixture becomes halogenated waste.

  • pH Verification (Self-Validation Check): Before transferring the mixture, confirm the pH of the solution. Strong acid or base solutions must not be collected in standard safety disposal cans. Ensure the pH is between 5.5 and 9.5 before transferring to a bulk solvent can[2].

  • Transfer: Pour the solution into a designated 5-gallon safety disposal can specifically labeled for Halogenated Organic Solvents [2].

  • Cross-Contamination Prevention: Never pour this mixture into a non-halogenated container. Generators must keep non-halogenated waste solvents separated from halogenated waste solvents to the fullest extent possible[2].

  • Closure: Ensure the lid of the safety can is securely closed at all times except when actively adding waste to prevent the escape of volatile organic compounds (VOCs)[2].

Protocol C: Empty Container Decontamination
  • Evaporation: For reagent bottles that previously held the dry powder or a solvent solution, leave the empty, uncapped container overnight in a certified chemical fume hood to safely evaporate any residual volatile organics[5].

  • Defacing: Once completely dry and visually empty, use a wide-tipped permanent marker to draw a large "X" across the original manufacturer's label to indicate the hazard is no longer present[5].

  • Disposal: Discard the uncapped, defaced bottle in the appropriate laboratory glass disposal box[5].

Regulatory Compliance & EPA Grounding

Under the Resource Conservation and Recovery Act (RCRA), the EPA strictly regulates the disposal of Halogenated Organic Compounds (HOCs). 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid falls under these broad regulatory sweeps due to its carbon-halogen bond[4]. Because these compounds are restricted from land disposal (landfills) due to their environmental persistence, the EPA mandates alternative treatment technologies. The primary approved method for offsite commercial treatment of nonsolvent halogenated wastes is high-temperature rotary kiln incineration equipped with high-efficiency caustic scrubbers[3].

References

  • Hazardous Materials Disposal Guide | Nipissing University. Nipissing University.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF4TXJJHafvattynVUkAY8SZ2IqAkJE51TL-XUaCpZOI1mlC3sVJ_9f0mJSkDEc6M0aNqAzYRXt6Nq90ID5pCeWDTyyo8GwWzmpnEEqJbLxo582Masxo7EqD9OJGQVsJ5fXB5wiTvwUBRHgouLagANKg9ihAsWPAwLreh8XPPWm52fVV0rBQGz6qkJxt5DK0xqbPrlFasLcZ2jOCAlzC_28Z_I=]
  • 7.2 Organic Solvents | Environment, Health and Safety. Cornell University.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG_Wzjv2qlaAvQrnJlEYqbVVvKLjS9yvtroKccIF6bkqCLJQDqdnD7TStl5zFoQ6cs1C0ohjF2h1qUh_oXGPmb--FMDZdX3nyoAIgpwlfBu7Br5VVjKrEQ5EFUmsauSNUj6jrNZtfRI65bXX55x98dU4Ka4bf7ypu4hHX9uAAHaE18TAOp-8x1DwljnhvQGtcfxm3SGSIEJ7rbAIVifnilN0_fTzPu07uO75Z9Abbp-NKQ=]
  • Chemical Waste Disposal - Environmental Health & Safety. Georgia Institute of Technology.[https://vertexaisearch.cloud.google.
  • Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. United States Environmental Protection Agency (EPA).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGQs8877L32s_rkz81gzidDrN8cy3S5InXkFytkT2ciSbQR_96zSRAQys3xN0gg7Nn6xcQltzuW-bhT6JflFi1-AoEMvRhLq9Zg454dhrowFOunFkgurtsoOE1Ws-oI9GVUDIWlREpOg_QO13SOEuZtB9Jy]
  • 40 CFR Appendix III to Subpart E of Part 268 - List of Halogenated Organic Compounds Regulated Under § 268.32. Legal Information Institute, Cornell Law School.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHstn-taVN7YsY-ULazxKQ8tzkRFLqOoJF53ezTUZgvMJKo2No8oS9dQExk6_K12yYWYIhI15bxC538V5aHbUpK_wIK8gWxMKKXWN51FCZf7Ap1ig7yAaJ-RDihEzuq496XCoWhMhGV-Lbgup0nh9MuC1UicANucH-fUd0=]

Sources

Handling

A Senior Application Scientist's Guide to Handling 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid: Personal Protective Equipment and Disposal

Navigating the complexities of novel chemical entities requires a foundational commitment to safety. This guide provides an in-depth operational plan for the safe handling of 5-(4-Bromophenyl)-4-methylthiophene-2-carboxy...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Navigating the complexities of novel chemical entities requires a foundational commitment to safety. This guide provides an in-depth operational plan for the safe handling of 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid, a compound featuring a brominated aryl group, a thiophene core, and a carboxylic acid moiety. Each of these structural components contributes to its unique reactivity and potential hazard profile, necessitating a multi-faceted approach to personal protection and waste management. This document moves beyond a simple checklist to explain the causality behind each safety recommendation, empowering researchers to make informed decisions that ensure personal and environmental safety.

Hazard Profile Analysis: Understanding the Risk

  • Thiophene-Carboxylic Acids: Compounds in this family are frequently classified as irritants. Data for analogous structures like 5-Bromothiophene-2-carboxylic acid and 4-Methylthiophene-2-carboxylic acid show they can cause significant skin and eye irritation, with the potential for respiratory irritation upon inhalation of dust or aerosols.[1][2] Some thiophene derivatives are also listed as harmful if swallowed or on skin contact.[3]

  • Organobromine Compounds: This class of chemicals can present significant health and safety hazards, including toxicity and reactivity.[4] The presence of a bromine atom necessitates careful handling to prevent both acute exposure and environmental release.

  • Carboxylic Acids (Solid Form): As a solid, the primary risk is the inhalation of fine particulates, which can irritate the respiratory tract. While not as corrosive as their liquid counterparts, they can still cause skin and eye irritation upon contact.

Based on this analysis, 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid should be treated, at a minimum, as a substance that is harmful, an irritant to the skin, eyes, and respiratory system, and a potential environmental hazard.

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection of PPE is not a one-size-fits-all approach; it must be tailored to the scale of the operation and the potential for exposure. The following table summarizes the minimum required PPE and recommended upgrades for higher-risk procedures.

Protection Level Eye & Face Protection Hand Protection Body Protection Respiratory Protection
Minimum Requirement (Small Scale, <1g, in Fume Hood) ANSI Z87-rated safety glasses with side shields.[5]Nitrile gloves (ensure to check breakthrough times).Long-sleeved lab coat.[5]Not required if handled exclusively within a certified chemical fume hood.[6]
Recommended (Larger Scale, or potential for splash/dust) Chemical splash goggles.[7]Double-gloving with nitrile gloves or wearing thicker, chemical-resistant gloves (e.g., butyl rubber).[7]Chemical-resistant apron over a lab coat.A NIOSH-approved half-mask respirator with organic vapor/acid gas cartridges and P95/P100 particulate filters if dust is generated outside a fume hood.[8]
High Risk (Bulk handling, potential for significant aerosolization) Face shield worn over chemical splash goggles.[7][9]Heavy-duty, chemical-resistant gauntlets.Chemical-resistant coveralls.[8]A full-face respirator or a Powered Air-Purifying Respirator (PAPR).
Causality of PPE Choices:
  • Eye Protection: The thiophene and carboxylic acid moieties are known eye irritants.[1][10] Safety glasses with side shields are the absolute minimum to protect against incidental contact.[5] However, when handling larger quantities or during procedures like solvent transfers where splashing is possible, chemical splash goggles that form a seal around the eyes are essential.[7]

  • Hand Protection: The compound's structure suggests it can be absorbed through the skin. Nitrile gloves offer good protection against a range of organic solvents and solids for short-term use.[5] For prolonged handling or when using solvents in which the compound is dissolved, consulting a glove compatibility chart is critical. Double-gloving provides an extra layer of security against pinhole leaks.[7]

  • Body Protection: A standard lab coat protects personal clothing from minor spills and dust.[11] Since brominated compounds can be corrosive or toxic, preventing skin contact is paramount.[4] A chemical-resistant apron adds a crucial impermeable barrier during weighing and transfer operations.

  • Respiratory Protection: Fine powders can easily become airborne. All handling of the solid compound should occur within a chemical fume hood to contain dust.[9] If this is not feasible, or if significant dust is generated, a respirator is mandatory to prevent respiratory tract irritation.[10]

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of personal protective equipment.

PPE_Workflow start Start: Handling 5-(4-Bromophenyl)-4-methyl thiophene-2-carboxylic acid fume_hood Is the entire procedure performed in a certified chemical fume hood? start->fume_hood scale What is the scale of the work? fume_hood->scale Yes resp_ppe Add Respiratory Protection: NIOSH-approved respirator with appropriate cartridges fume_hood->resp_ppe No dust_splash Is there a significant risk of dust or splash? scale->dust_splash Small Scale (<1g) rec_ppe Recommended PPE: - Splash Goggles - Double Nitrile Gloves - Apron over Lab Coat scale->rec_ppe Large Scale (>1g) min_ppe Minimum PPE: - Safety Glasses - Nitrile Gloves - Lab Coat dust_splash->min_ppe No dust_splash->rec_ppe Yes resp_ppe->scale

Caption: PPE selection workflow based on experimental conditions.

Engineering Controls and Safe Handling

PPE is the last line of defense. The primary method for protection involves robust engineering controls and standardized procedures.

  • Ventilation: Always handle 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid in a properly functioning chemical fume hood.[9] This contains dust and potential vapors, minimizing inhalation exposure.

  • Static Discharge: When transferring large amounts of powdered organic material, take precautionary measures against static discharge which could ignite fine dust particles.[12]

  • Storage: Store the compound in a tightly sealed, clearly labeled container.[4] The storage location should be a cool, dry, and well-ventilated area, segregated from incompatible materials such as strong oxidizing agents.[4][12]

  • Personal Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were worn.[9] Do not eat, drink, or smoke in the laboratory area.[3]

Spill and Exposure Protocols

Immediate and correct action is critical in the event of an accidental release.

Minor Spill (Solid, contained in fume hood):
  • Ensure your PPE is appropriate.

  • Gently sweep the material with non-sparking tools or use a dampened paper towel to wipe it up, avoiding dust generation.

  • For final decontamination, wipe the area with a cloth lightly dampened with a suitable solvent (e.g., ethanol or acetone).

  • Place all contaminated materials into a sealed bag and dispose of it in the designated "Halogenated Organic Waste" container.[4]

Exposure Procedures:
  • Skin Contact: Immediately remove all contaminated clothing.[9] Wash the affected area with plenty of soap and water for at least 15 minutes.[10][13] Seek medical attention if irritation persists.

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[9][10] Remove contact lenses if present and easy to do.[9] Seek immediate medical attention.

  • Inhalation: Move the affected person to fresh air.[10] If breathing is difficult, provide oxygen. If not breathing, begin artificial respiration. Seek immediate medical attention.

Waste Disposal Plan

Improper disposal of brominated organic compounds can cause significant environmental harm.[4] A strict waste segregation policy is mandatory.

  • Halogenated Organic Waste: All solid waste contaminated with the compound (e.g., used filter paper, contaminated gloves, excess reagent) must be placed in a dedicated, sealed, and clearly labeled "Halogenated Organic Waste" container.[4]

  • Aqueous Waste: Any aqueous solutions containing the compound must also be collected as hazardous halogenated waste.

  • Solvent Waste: Solvents used to dissolve the compound or clean glassware must be collected in a "Halogenated Organic Solvents" waste container. Do not mix with non-halogenated waste , as this can complicate disposal and may lead to the formation of toxic byproducts during incineration.[4]

  • Decontamination: For trace amounts or for decontaminating glassware, a solution of sodium thiosulfate or sodium bisulfite can be used to neutralize any reactive bromine species.[14][15]

Waste Disposal Workflow

Disposal_Workflow waste_source Generation of Waste (Solid, Liquid, or PPE) is_halogenated Is the waste contaminated with 5-(4-Bromophenyl)-4-methyl thiophene-2-carboxylic acid? waste_source->is_halogenated waste_type What is the physical state of the waste? is_halogenated->waste_type Yes non_haz Dispose as Non-Hazardous Waste (if applicable) is_halogenated->non_haz No solid_waste Collect in Labeled 'Solid Halogenated Organic Waste' Container waste_type->solid_waste Solid (reagent, gloves, etc.) liquid_waste Collect in Labeled 'Liquid Halogenated Organic Waste' Container waste_type->liquid_waste Liquid (solvents, aqueous)

Caption: Waste segregation and disposal decision-making process.

By adhering to these detailed protocols, researchers can confidently and safely handle 5-(4-Bromophenyl)-4-methylthiophene-2-carboxylic acid, ensuring the integrity of their work and the protection of themselves and their environment.

References

  • Benchchem.
  • NextSDS. 5-(4-BROMO-PHENYL)-4-METHYL-THIOPHENE-2-CARBOXYLIC ACID.
  • U.S. Environmental Protection Agency.
  • Ideal Response. What is bromine and what are the safe disposal and recycling methods?.
  • Merck Millipore.
  • Cayman Chemical.
  • TCI Chemicals. SAFETY DATA SHEET - 3-(Chlorosulfonyl)-2-thiophenecarboxylic Acid Methyl Ester.
  • U.S. Department of Health & Human Services. Personal Protective Equipment (PPE) - CHEMM.
  • PubChem. 5-Bromothiophene-2-carboxylic acid.
  • Thermo Fisher Scientific.
  • Chemtalk.
  • Chemistry LibreTexts. Proper Protective Equipment.
  • Fisher Scientific. SAFETY DATA SHEET - 4-Methylthiophene-2-carboxylic acid.
  • University of Colorado Boulder. Protective Gear - Organic Chemistry.
  • Environmental Health and Safety, University of Washington.
  • Thermo Fisher Scientific. SAFETY DATA SHEET - 5-Acetylthiophene-2-carboxylic acid.
  • Fisher Scientific.
  • Thermo Fisher Scientific.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.